Cyclohexyl 2-methylbenzoate

• CAS: 6640-75-1

Core Science & Biosynthesis

Solubility profile of Cyclohexyl 2-methylbenzoate in organic solvents

An In-Depth Technical Guide to the Solubility Profile of Cyclohexyl 2-methylbenzoate in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical property that governs its behavior in various stages of drug development, from synthesis and purification to formulation and bioavailability. This technical guide provides a comprehensive framework for understanding and determining the solubility profile of Cyclohexyl 2-methylbenzoate, an ester of significant interest in organic synthesis. While specific quantitative data for this compound is not extensively published, this document outlines the fundamental principles that govern its solubility, provides a robust experimental protocol for its determination, and discusses the critical factors that influence solubility outcomes. This guide is intended for researchers, chemists, and formulation scientists who require a deep, practical understanding of solubility science.

Introduction: The Significance of Cyclohexyl 2-methylbenzoate and Its Solubility

Cyclohexyl 2-methylbenzoate is an organic ester characterized by a molecular structure that combines a non-polar cyclohexyl ring, a moderately polar ester functional group, and a substituted benzene ring. This unique combination of moieties suggests a nuanced solubility profile that is critical for its application in synthetic chemistry and potential use in pharmaceutical development.

Understanding the solubility of this compound is paramount for:

• Reaction Engineering: Selecting appropriate solvents to ensure reactants are in the same phase, thereby maximizing reaction rates and yields.

• Crystallization and Purification: Designing effective crystallization processes for purification, where solubility and insolubility in specific solvent systems are leveraged to isolate the compound with high purity.[1]

• Formulation Development: For potential therapeutic applications, solubility in various pharmaceutically acceptable solvents dictates the choice of delivery vehicle, affecting everything from oral bioavailability to the stability of liquid formulations.

• Analytical Method Development: Choosing suitable diluents for analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Theoretical Framework: Predicting Solubility

The foundational principle for predicting solubility is the adage "like dissolves like".[1][2][3][4][5] This rule states that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.[4] To predict the solubility of Cyclohexyl 2-methylbenzoate, we must first analyze its molecular structure and then compare its characteristics to those of various organic solvents.

Molecular Structure Analysis of Cyclohexyl 2-methylbenzoate:

• Non-Polar Moieties: The cyclohexyl ring and the methyl-substituted benzene ring are predominantly non-polar, governed by London dispersion forces. These large, bulky groups will favor interaction with non-polar solvents.

• Polar Moiety: The ester group (-COO-) is the primary polar center of the molecule, capable of participating in dipole-dipole interactions.

Given this structure, Cyclohexyl 2-methylbenzoate is predicted to be a sparingly polar to non-polar compound . It is expected to exhibit good solubility in solvents of low to moderate polarity and poor solubility in highly polar solvents, particularly water.

The following table categorizes common organic solvents by their relative polarity, providing a framework for selecting candidate solvents for experimental testing.

Table 1: Properties of Common Organic Solvents for Solubility Screening

Solvent	Chemical Formula	Relative Polarity[6]	Dielectric Constant (20°C)
Non-Polar
n-Hexane	C₆H₁₄	0.009	1.89
Cyclohexane	C₆H₁₂	0.006	2.02
Toluene	C₇H₈	0.099	2.38
Diethyl Ether	C₄H₁₀O	0.117	4.34
Polar Aprotic
Dichloromethane (DCM)	CH₂Cl₂	0.309	9.08
Tetrahydrofuran (THF)	C₄H₈O	0.207	7.58
Ethyl Acetate	C₄H₈O₂	0.228	6.02
Acetone	C₃H₆O	0.355	20.7
Acetonitrile (ACN)	C₂H₃N	0.460	37.5
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	0.444	46.7
Polar Protic
Isopropanol	C₃H₈O	0.546	18.3
Ethanol	C₂H₆O	0.654	24.6
Methanol	CH₄O	0.762	32.7

| Water | H₂O | 1.000 | 80.1 |

Note: Relative polarity values are normalized, and dielectric constants are approximate. Sources may vary slightly.[6][7]

Experimental Determination of Solubility

While theoretical prediction provides a valuable starting point, empirical measurement is essential for obtaining accurate solubility data. The Isothermal Saturation Method followed by gravimetric analysis is a robust and widely accepted technique for determining the equilibrium solubility of a solid compound in a solvent.[8]

Detailed Experimental Protocol: Isothermal Saturation Method

This protocol is designed to be a self-validating system, with built-in checks to ensure equilibrium is reached and results are accurate.

Materials:

• Cyclohexyl 2-methylbenzoate (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or sealed flasks (e.g., 20 mL)

• Temperature-controlled shaker or incubator

• Analytical balance (readable to 0.1 mg)

• Syringe filters (0.22 µm, solvent-compatible, e.g., PTFE)

• Glass syringes

• Pre-weighed glass vials for evaporation

• Drying oven or vacuum desiccator

Step-by-Step Methodology:

• Preparation: Add an excess amount of Cyclohexyl 2-methylbenzoate to a scintillation vial. The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment, confirming that the solution is saturated.

• Solvent Addition: Accurately pipette a known volume (e.g., 5.0 mL) of the chosen organic solvent into the vial.

• Equilibration: Seal the vial tightly to prevent solvent evaporation. Place the vial in a temperature-controlled shaker set to a constant temperature (e.g., 25°C). Agitate the mixture for a sufficient duration (typically 24-48 hours). Causality: This extended agitation period is crucial to ensure that the system reaches thermodynamic equilibrium, where the rate of dissolution equals the rate of crystallization.[9]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours. This allows the undissolved solid to settle, creating a clear supernatant.

• Sample Extraction: Carefully draw a known volume of the clear supernatant (e.g., 2.0 mL) into a glass syringe. Immediately attach a 0.22 µm syringe filter. Causality: The use of a micro-filter is a critical step to remove any suspended micro-particulates that could lead to an overestimation of solubility.[8]

• Mass Determination: Dispense the filtered solution into a pre-weighed, labeled glass vial. Record the exact mass of the empty vial.

• Solvent Evaporation: Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without degrading the solute. Alternatively, use a vacuum desiccator for a gentler evaporation process.[8]

• Final Weighing: Once the solvent is completely evaporated, cool the vial to room temperature in a desiccator to prevent moisture absorption. Weigh the vial containing the dry solute residue on the same analytical balance.

• Calculation: Calculate the solubility using the following formula:

  Solubility (g/L) = [(Mass of vial + residue) - (Mass of empty vial)] / (Volume of filtered aliquot in L)

• Replication: Perform the experiment in triplicate for each solvent to ensure reproducibility and calculate the standard deviation.

Visualizing the Experimental Workflow

The following diagram outlines the logical flow of the Isothermal Saturation Method.

Caption: Workflow for the Isothermal Saturation Method.

Key Factors Influencing Solubility

Several environmental and material factors can significantly impact solubility measurements.

• Temperature: The solubility of most solid organic compounds in organic solvents increases with temperature.[9][10] This is because the dissolution process is often endothermic, meaning it absorbs heat.[10] According to Le Chatelier's Principle, increasing the temperature will shift the equilibrium to favor dissolution.[9] Therefore, all solubility measurements must be reported at a specified, constant temperature. For some compounds, this relationship can be exponential.[11]

• Pressure: For solid and liquid solutes, the effect of pressure on solubility is generally negligible.[9]

• Purity of Solute and Solvent: Impurities in either the solute or the solvent can alter the intermolecular forces at play, leading to variations in measured solubility. Using high-purity materials is essential for obtaining reliable and transferable data.

Data Presentation and Predicted Profile

The experimentally determined solubility data should be compiled into a clear, concise table. Based on the theoretical principles discussed, the following diagram illustrates the expected qualitative solubility profile of Cyclohexyl 2-methylbenzoate across the solvent polarity spectrum.

Caption: Predicted Solubility based on the "Like Dissolves Like" Principle.

Table 2: Template for Reporting Experimental Solubility Data (at 25°C)

Solvent	Polarity Class	Mean Solubility (g/L)	Standard Deviation
n-Hexane	Non-Polar	[Experimental Value]	[Experimental Value]
Toluene	Non-Polar	[Experimental Value]	[Experimental Value]
Dichloromethane	Polar Aprotic	[Experimental Value]	[Experimental Value]
Ethyl Acetate	Polar Aprotic	[Experimental Value]	[Experimental Value]
Acetone	Polar Aprotic	[Experimental Value]	[Experimental Value]
Ethanol	Polar Protic	[Experimental Value]	[Experimental Value]

| Methanol | Polar Protic | [Experimental Value] | [Experimental Value] |

Conclusion

This guide provides a robust framework for understanding, predicting, and experimentally determining the solubility of Cyclohexyl 2-methylbenzoate in organic solvents. By combining a strong theoretical foundation based on the "like dissolves like" principle with a detailed, reliable experimental protocol, researchers can confidently generate the critical data needed for process optimization, formulation, and further scientific inquiry. Accurate solubility data is not merely a physical constant; it is a cornerstone of effective chemical and pharmaceutical development.

References

• Fiveable. (2025, August 15). Like Dissolves Like Definition.
• The Fountain Magazine. (2016, January 15). Like Dissolves Like.
• Oreate AI Blog. (2025, December 30). Understanding 'Like Dissolves Like': The Chemistry Behind Solubility.
• Chemistry LibreTexts. (2024, August 31). 2.6.1: Like Dissolves Like.
• Scribd. Solvent Polarity Table.
• Benchchem. Solubility of Solvent Blue 35 in organic solvents.
• Chemistry LibreTexts. (2023, January 29). Temperature Effects on the Solubility of Gases.
• University of Rochester, Department of Chemistry. Solvents and Polarity.
• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent?.
• Polarity of Solvents. Polarity of Solvents.
• Vedantu. (2024, July 2). What does Like dissolves like mean.
• solubility experimental methods.pptx. solubility experimental methods.pptx.
• BYJU'S. The maximum amount of solute that can dissolve in a known quantity of solvent at a certain temperature is its solubility.
• Hoye, T.R. (2022, September 8). Properties of Common Organic Solvents. Chem 2312H.
• IU Pressbooks. Effect of Temperature and Solvent on Solubility.
• ACS Publications. (2010, May 4). On the Effect of Temperature on Aqueous Solubility of Organic Solids.
• Experiment: Solubility of Organic & Inorganic Compounds. Experiment: Solubility of Organic & Inorganic Compounds.
• NIH PMC. Physics-Based Solubility Prediction for Organic Molecules.
• Quora. What effect does temperature have on the solubility of a solid solute in a liquid solvent?.
• Organometallics. Solvent-Miscibility-and-Polarity-Chart.pdf.

Sources

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• 2. fountainmagazine.com [fountainmagazine.com]
• 3. Understanding 'Like Dissolves Like': The Chemistry Behind Solubility - Oreate AI Blog [oreateai.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. What does Like dissolves like mean A The compounds class 12 chemistry CBSE [vedantu.com]
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Protocols & Analytical Methods

Application Note: Evaluation of Cyclohexyl 2-Methylbenzoate as a Phthalate-Free Plasticizer for Medical-Grade PVC

[1]

Executive Summary

The transition away from ortho-phthalates (e.g., DEHP) in medical devices is driven by regulatory pressure and toxicological concerns regarding endocrine disruption.[1] Cyclohexyl 2-methylbenzoate (C2MB) presents a compelling structural alternative.[2] By combining the high solvation power of the benzoate moiety with the steric bulk of a cyclohexyl ring, C2MB offers a theoretical balance between plasticization efficiency and migration resistance .

This Application Note provides a comprehensive roadmap for researchers to synthesize high-purity C2MB, compound it into medical-grade PVC, and validate its performance against industry standards.

Chemical Basis & Mechanism

Structure-Property Relationship

Unlike linear alkyl benzoates, the cyclohexyl group in C2MB introduces cycloaliphatic rigidity. This structural feature is hypothesized to:

• Increase Free Volume: The non-planar cyclohexyl ring disrupts PVC chain packing more effectively than linear chains, potentially lowering the Glass Transition Temperature (

  ) efficiently.

• Retard Migration: The bulky cycloaliphatic group increases the molecular cross-section, theoretically reducing diffusivity through the PVC matrix compared to smaller benzoates (e.g., methyl benzoate).

Solubility Parameter Compatibility

For a plasticizer to be compatible, its Hansen Solubility Parameters (HSP) must align with PVC.[3]

• PVC (Approximate):

  , , (MPa ).

• Benzoates (General): High polarity (

  ) due to the ester linkage allows them to solvate the polarized C-Cl dipoles of PVC.

Mechanism of Action: The "Lubricity Theory" posits that C2MB molecules insert themselves between polymer chains, neutralizing the dipole-dipole attractions of the chlorine atoms. This increases inter-chain distance (Free Volume), allowing chains to slide past one another under stress.

Workflow Visualization

The following diagram outlines the critical path from raw material synthesis to final validation.

Figure 1: End-to-end workflow for the synthesis, processing, and evaluation of C2MB plasticized PVC.

Protocol A: High-Purity Synthesis

Objective: Synthesize Medical-Grade Cyclohexyl 2-methylbenzoate free of acidic residues. Reaction: o-Toluic acid + Cyclohexanol

Cyclohexyl 2-methylbenzoate + H₂O[2]

Materials

• o-Toluic acid (2-methylbenzoic acid) [CAS: 118-90-1][2]

• Cyclohexanol [CAS: 108-93-0] (1.2 molar equivalent)[2]

• Catalyst: Tetraisopropyl titanate (TIPT) (Preferred for medical grade to avoid acidic sulfur residues from p-TsOH).[2]

• Solvent: Xylene (for azeotropic water removal).

Procedure

• Charge: In a 1L 3-neck round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 1.0 mol o-Toluic acid and 1.2 mol Cyclohexanol.

• Catalyze: Add Xylene (150 mL) and TIPT (0.5 wt% of acid).

• Reflux: Heat to reflux (

  C). Monitor water collection in the Dean-Stark trap. Continue until theoretical water volume is collected (approx. 4-6 hours).

  • Checkpoint: Reaction is complete when Acid Value (AV) < 2 mg KOH/g.

• Neutralization: Cool to

  C. Add 2% wt water to hydrolyze the titanate catalyst. Filter the precipitated titanium dioxide.

• Purification (Critical):

  • Wash organic layer with 5% Na₂CO₃ solution (to remove unreacted acid).

  • Wash with distilled water until neutral pH.

  • Distillation: Perform fractional vacuum distillation. Collect the fraction boiling at the specific point for C2MB (approx.

    C at 5 mmHg, exact BP to be confirmed experimentally).

• Validation:

  • GC-MS: Purity must be >99.5%.

  • Color (APHA): < 20 (Water white).

Protocol B: PVC Compounding (Dry Blend Method)

Objective: Create a homogeneous PVC/Plasticizer matrix for testing.[1]

Formulation (Standard Test Recipe)

Component	Parts per Hundred Resin (phr)	Function
PVC Resin (K-value 70)	100.0	Base Polymer (Medical Grade)
C2MB (Candidate)	40.0 - 60.0	Plasticizer
Ca/Zn Stabilizer	2.0	Thermal Stabilizer (Non-toxic)
Epoxidized Soybean Oil	3.0	Co-stabilizer / HCl Scavenger

Procedure

• Dry Blending:

  • Preheat a high-speed mixer (Henschel type) to

    C.

  • Add PVC resin and stabilizer.[1] Mix at low speed for 2 mins.

  • Inject C2MB liquid slowly over 2 mins while increasing speed.

  • Ramp temperature to

    C (the "drop temperature") to ensure plasticizer absorption into PVC pores.

  • Cool down to

    C and discharge. Result: Free-flowing dry powder.[2]

• Melt Compounding:

  • Use a Two-Roll Mill heated to

    C (Front) / C (Back).

  • Feed the dry blend.[1][4] Mill for 5-7 minutes until a clear, fused sheet is formed.

  • Technique: Perform "cigars" (rolling the sheet) 3 times to ensure homogeneity.

• Compression Molding:

  • Press the milled sheet at

    C / 150 bar for 3 minutes.

  • Cool under pressure to prevent warping.

  • Cut standard dog-bone specimens (ASTM D638 Type IV).[2]

Protocol C: Performance Characterization

Objective: Quantify the efficacy and safety of C2MB compared to DEHP.

Plasticization Efficiency (Mechanical)

• Test: Tensile Strength & Elongation at Break (ASTM D638).

• Test: Shore A Hardness (ASTM D2240).

• Expectation: A viable plasticizer should yield Elongation > 250% and Shore A 75-85 (at 50 phr).[2]

  • Note: If C2MB yields higher hardness than DEHP at equal loading, the "Substitution Factor" is > 1.0 (more plasticizer needed for same softness).

Migration & Leaching (Critical for Medical)[1]

• Test: ASTM D1239 or ISO 3826 (Plastics Collapsible Containers for Human Blood).

• Simulants:

  • Distilled Water (

    C, 24h) - Simulates aqueous drugs.

  • Ethanol/Water (10%) - Simulates alcohol-based additives.[2]

  • Cottonseed Oil - Simulates lipid-soluble drug interaction.[2]

• Procedure:

  • Weigh specimen (

    ).

  • Immerse in simulant for specified time/temp.

  • Dry and re-weigh (

    ).

  • Calculate % Weight Loss:

    .

Thermal Properties[1]

• Test: Differential Scanning Calorimetry (DSC).

• Metric: Glass Transition Temperature (

  ).[1]

• Target:

  should be depressed from C (Rigid PVC) to below C for flexible tubing applications.

Data Reporting & Interpretation

When documenting results, use the following comparative matrix format.

Property	Unit	DEHP (Control)	C2MB (Candidate)	Interpretation
Purity	%	>99.5	TBD	Must be >99.0 for medical use.[2]
Hardness (50 phr)	Shore A	80	TBD	Higher value = Lower Efficiency.
Tensile Strength	MPa	18	TBD	Should be comparable ( 10%).
Elongation	%	350	TBD	Higher is generally better for flexibility.
Leaching (Water)	% Loss	< 0.1	TBD	Critical: Must be < 0.1%.
Leaching (Oil)	% Loss	~4.0	TBD	Lower is better. Cyclohexyl ring may improve this.
Volatility	% Loss	0.5	TBD	C2MB may be more volatile than DEHP; check carefully.

Safety Note

While benzoates are generally less toxic than phthalates, Cyclohexyl 2-methylbenzoate has not been fully characterized for chronic reproductive toxicity in the public domain to the extent of DEHP.

• Mandatory: Perform Cytotoxicity testing (ISO 10993-5) on the final compounded PVC before any biological claims.

• Handling: Treat the pure chemical as an irritant (Skin/Eye). Use standard PPE.[5]

References

• ASTM International. ASTM D1239-14: Standard Test Method for Resistance of Plastic Films to Extraction by Chemicals. West Conshohocken, PA. [2]

• ASTM International. ASTM D638-14: Standard Test Method for Tensile Properties of Plastics. West Conshohocken, PA.

• Hansen, C. M. Hansen Solubility Parameters: A User's Handbook. CRC Press, 2007. (Provides theoretical basis for polymer-solvent interaction). [2]

• ECHA (European Chemicals Agency). Candidate List of substances of very high concern for Authorisation (Phthalates). (Context for replacement).

• Wypych, G. Handbook of Plasticizers. ChemTec Publishing, 2017. (General reference for benzoate plasticizer chemistry).

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. bastone-plastics.com [bastone-plastics.com]
• 4. mdpi.com [mdpi.com]
• 5. tcichemicals.com [tcichemicals.com]

Application of Cyclohexyl 2-methylbenzoate in liquid crystal displays

An Application Note and Protocol for the Characterization of Cyclohexyl 2-methylbenzoate in Nematic Liquid Crystal Displays

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This document serves as a detailed technical guide on the application and characterization of Cyclohexyl 2-methylbenzoate as a dopant in nematic liquid crystal (NLC) mixtures for display technologies. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but also the underlying scientific rationale, enabling researchers to effectively evaluate this and similar novel compounds.

Introduction and Rationale

Liquid crystal displays (LCDs) are built upon the precise control of the optical properties of liquid crystal mixtures. The performance of an LCD—defined by parameters such as switching speed, operating voltage, and contrast—is dictated by the collective physical properties of the molecules within the LC mixture. These properties include dielectric anisotropy (Δε), optical anisotropy or birefringence (Δn), viscosity (η), and the elastic constants.

A single liquid crystal compound rarely possesses all the desired characteristics for a specific application.[1] Therefore, display manufacturing relies on carefully formulated mixtures of multiple components. These mixtures typically consist of a host system, which provides the basic mesophase over a wide temperature range, and one or more dopants added to fine-tune specific electro-optical properties.

Cyclohexyl 2-methylbenzoate is an ester-based compound featuring two key structural motifs common in liquid crystal chemistry: a cyclohexyl ring and a substituted phenyl benzoate core. The cyclohexyl group is known to influence viscosity and smectic phase suppression, while the benzoate core contributes to the molecule's mesogenic character.[2][3] The presence of an ortho-methyl group on the phenyl ring is particularly noteworthy. While such substitutions can alter dielectric anisotropy, they are also known to significantly increase the rotational viscosity of the molecule, which can have a detrimental effect on switching speeds.[2]

This application note provides a comprehensive framework for incorporating Cyclohexyl 2-methylbenzoate into a standard nematic host and rigorously characterizing its impact on the key electro-optical properties of the resulting mixture.

Molecular Structure and Predicted Physicochemical Properties

The properties of Cyclohexyl 2-methylbenzoate can be inferred from its constituent chemical groups. Understanding these predicted properties is crucial for designing experiments and interpreting results.

Structure:

• IUPAC Name: cyclohexyl 2-methylbenzoate

• Molecular Formula: C₁₄H₁₈O₂

• SMILES: CC1=CC=CC=C1C(=O)OC2CCCCC2

Predicted Impact on Liquid Crystal Mixture Properties:

Property	Predicted Influence of Cyclohexyl 2-methylbenzoate	Rationale
Mesophase Range	Likely non-mesogenic on its own. May slightly depress the clearing point (N-I transition temperature) of the host mixture.	The molecule lacks the high aspect ratio and rigid core typical of compounds that form liquid crystal phases independently. Its addition will act as a solute, potentially disrupting the long-range order of the host.
Viscosity (η)	Expected to significantly increase the rotational viscosity of the mixture.	The ortho-methyl group sterically hinders the rotation of the phenyl ring, leading to increased internal friction.[2] This is a critical parameter as higher viscosity directly correlates with slower response times.
Birefringence (Δn)	Expected to decrease the overall birefringence of the mixture.	The cyclohexyl ring is an aliphatic (non-aromatic) group. Replacing aromatic rings (like biphenyls) with aliphatic ones generally leads to a reduction in Δn.[2]
Dielectric Anisotropy (Δε)	Minor impact expected. The ester linkage provides some polarity, but the molecule lacks strongly polar terminal groups (like -CN or -F) that dominate dielectric properties.	The overall polarity is moderate and not strongly aligned with the principal molecular axis.

Experimental Protocol: Formulation and Characterization of a Doped LC Mixture

This protocol outlines the steps to prepare a test mixture of a standard nematic host doped with Cyclohexyl 2-methylbenzoate and to characterize its fundamental properties.

Materials and Equipment

• Host Liquid Crystal: A well-characterized nematic host mixture (e.g., a commercial mixture like E7 or a standard component like 5CB (4-Cyano-4'-pentylbiphenyl)).

• Dopant: Cyclohexyl 2-methylbenzoate (CAS No. 35934-27-9).

• Solvent: Heptane or a similar non-polar, volatile solvent.

• Equipment:

  • Analytical balance (±0.01 mg)

  • Vortex mixer and ultrasonic bath

  • Hot plate with magnetic stirring

  • Vacuum oven

  • Polarizing Optical Microscope (POM) with a hot stage

  • Differential Scanning Calorimeter (DSC)

  • Empty, pre-aligned liquid crystal test cells (e.g., planar alignment, 5-10 µm cell gap)

  • Function generator and voltage amplifier

  • Photodetector and oscilloscope

  • Helium-Neon (HeNe) laser (632.8 nm)

Protocol for Mixture Preparation (5 wt% Doping)

• Preparation of Stock Solutions:

  • Accurately weigh 95 mg of the nematic host LC into a 10 mL glass vial. Dissolve in 2 mL of heptane.

  • Accurately weigh 5 mg of Cyclohexyl 2-methylbenzoate into a separate vial. Dissolve in 1 mL of heptane.

  • Rationale: The use of a common solvent ensures homogeneous mixing at the molecular level, which is critical for achieving a uniform final mixture.

• Mixing:

  • Transfer the dopant solution into the host LC solution.

  • Cap the vial tightly and mix thoroughly using a vortex mixer for 2 minutes.

  • Further homogenize the mixture in an ultrasonic bath for 15 minutes.

• Solvent Removal:

  • Place the open vial in a vacuum oven at a temperature just above the boiling point of the solvent (Heptane: ~98°C) but well below the clearing point of the LC.

  • Apply vacuum gradually to avoid bumping.

  • Hold under vacuum for at least 12 hours to ensure complete removal of the solvent. The presence of residual solvent will drastically alter the measured properties.

• Final Homogenization:

  • Remove the vial from the oven. Place it on a hot plate and heat the mixture to approximately 5°C above its expected clearing point to enter the isotropic phase.

  • Stir gently with a micro-stir bar for 30 minutes to ensure final uniformity.

  • Cool the mixture slowly back to room temperature.

Protocol for Test Cell Filling

• Heat the prepared LC mixture and an empty test cell to a temperature within the isotropic phase of the mixture.

• Place a small drop of the molten LC mixture at the edge of the empty cell.

• Capillary action will draw the liquid crystal into the cell gap. Ensure there are no air bubbles.

• Once filled, slowly cool the cell to room temperature. The alignment layers within the cell will induce a uniform orientation of the LC molecules.

Characterization Workflow

The following workflow provides a systematic approach to characterizing the newly formulated LC mixture.

Caption: Workflow for LC mixture preparation and characterization.

Phase Transition Analysis

• Method: Use Differential Scanning Calorimetry (DSC) to precisely measure the nematic-to-isotropic (N-I) transition temperature (clearing point). Scan a small sample (~5 mg) at a controlled rate (e.g., 5°C/min) on heating and cooling cycles.

• Validation: Observe the filled test cell under a Polarizing Optical Microscope (POM) while heating and cooling on a hot stage. Visually confirm the phase transitions and note the texture of the nematic phase.

• Expected Outcome: The addition of Cyclohexyl 2-methylbenzoate is expected to slightly lower the clearing point compared to the pure host. The enthalpy of the transition (ΔH), obtained from the DSC peak area, provides insight into the degree of ordering.

Electro-Optical Characterization

This procedure measures how the liquid crystal responds to an applied electric field, which is the basis of its function in a display.[4][5]

• Setup: Place the filled LC cell between crossed polarizers. Align the cell such that the LC director is at 45° to the polarizer axes to achieve maximum light modulation. Shine a HeNe laser through the setup into a photodetector connected to an oscilloscope. Apply a variable voltage (1 kHz square wave) across the cell.

• Threshold Voltage (Vth): Slowly increase the applied voltage from 0V. The threshold voltage is the voltage at which the transmitted light intensity begins to change, indicating the onset of molecular reorientation (the Fréedericksz transition).

• Voltage-Transmittance Curve: Record the transmitted light intensity as a function of applied voltage to generate a V-T curve. This curve reveals the steepness of the switching behavior.

• Response Time Measurement:

  • Apply a square wave voltage that switches between 0V and a saturation voltage (e.g., 5V).

  • Rise Time (τ_on): Measure the time it takes for the transmitted intensity to go from 10% to 90% of its maximum change after the voltage is applied.

  • Fall Time (τ_off): Measure the time it takes for the intensity to fall from 90% to 10% of its maximum change after the voltage is removed.

• Expected Outcome: Due to the predicted increase in viscosity from the ortho-methyl group, it is anticipated that both the rise time and, more significantly, the fall time will be longer for the doped mixture compared to the pure host. The threshold voltage may change slightly depending on any alteration of the elastic constants.

Conclusion and Interpretation

The protocols described provide a robust methodology for evaluating the suitability of Cyclohexyl 2-methylbenzoate as a component in liquid crystal mixtures. By systematically preparing a doped sample and measuring its key physical and electro-optical properties, a researcher can generate a complete performance profile.

The primary trade-off expected with this particular additive is between any potentially beneficial modifications to the phase behavior or dielectric properties and the almost certain penalty of increased viscosity and slower response times.[2] Such data-driven characterization is essential for the rational design of new liquid crystal materials for next-generation displays.[6]

References

• Margerum, J. D., Wong, S. M., Jensen, J. E., & Van Ast, C. I. (1984). Effects of Cyclohexyl Groups and Ortho-Substituents on the Viscosity of Ester Liquid Crystal Components.

• CAS Common Chemistry. (n.d.). Cyclohexyl benzoate. CAS, a division of the American Chemical Society. Retrieved January 26, 2026, from [Link]

• PubChem. (n.d.). Cyclohexyl 2-methylbenzoate. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

• Petrov, M. P. (2010). Optical and Electro-Optical Properties of Liquid Crystals: Nematic and Smectic Phases. Nova Science Publishers.
• Urbański, M., et al. (2014).

• Gray, G. W. (n.d.). Liquid Crystal Displays. University of Cambridge Department of Engineering. Retrieved January 26, 2026, from [Link]

• Pohl, L., et al. (1981). Cyclohexylcyclohexanoates, process for their preparation and liquid-crystal mixture containing them. Google Patents.
• Hassanein, G. N., & Omara, S. (2024). Binary Nematic Liquid Crystals Mixture with Enhanced Electro-Optics Properties for Photonic Applications. American Journal of Physical Sciences.
• Aftergut, S., & Cole, H. S. (1980). Liquid crystal compositions for multiplexed displays. Google Patents.

• CIOCoverage. (n.d.). Application of Reactive Liquid Crystal in Liquid Crystal Display. Retrieved January 26, 2026, from [Link]

• Kato, T., et al. (2019). Reentrant 2D Nanostructured Liquid Crystals by Competition between Molecular Packing and Conformation.
• Dave, J. S., & Vasanth, K. L. (1974). Studies on Mixed Liquid Crystal. Part-I.
• Kanie, K., et al. (2000). Synthesis and electro-optical properties of novel liquid crystals having a cyclohexyl trifluoromethyl ether moiety. Chemistry Letters.

• STONE, T. (n.d.). The Characteristics of Liquid Crystal Materials for TFT LCD Screens. Retrieved January 26, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. EP0023730B1 - Cyclohexylcyclohexanoates, process for their preparation and liquid-crystal mixture containing them - Google Patents [patents.google.com]
• 4. novapublishers.com [novapublishers.com]
• 5. scispace.com [scispace.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

High-Resolution GC-MS Profiling of Cyclohexyl 2-methylbenzoate: Method Development and Fragmentation Mechanics

Application Note: AN-GCMS-2026-02

Abstract & Introduction

Cyclohexyl 2-methylbenzoate (CAS: Not commonly listed, analogue to 2840060-92-4 series) is a steric hindered ester formed from the condensation of 2-methylbenzoic acid (o-toluic acid) and cyclohexanol. In drug development, it frequently appears as a "process-related impurity" (PRI) during the synthesis of active pharmaceutical ingredients (APIs) containing cyclohexyl or o-toluoyl moieties.

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the identification and quantification of Cyclohexyl 2-methylbenzoate. Unlike simple aliphatic esters, the presence of the ortho-methyl group on the benzoate ring and the conformational flexibility of the cyclohexyl ring introduces specific chromatographic and mass spectral behaviors that require optimized parameters.

Key Analytical Challenges:

• Isomeric Separation: Differentiating from meta- and para- isomers (Cyclohexyl 3-methylbenzoate / 4-methylbenzoate).

• Fragmentation Complexity: The ortho-effect influences ionization pathways, distinct from standard benzoates.

• Matrix Interference: High lipophilicity requires specific solvent choices to prevent carryover.

Chemical Context & Properties[1][2][3][4][5][6][7]

Property	Value / Description
IUPAC Name	Cyclohexyl 2-methylbenzoate
Molecular Formula
Molecular Weight	218.29 g/mol
Boiling Point (Est.)	290°C - 310°C (at 760 mmHg)
LogP (Est.)	~4.6 (Highly Lipophilic)
Solubility	Soluble in Dichloromethane (DCM), Ethyl Acetate, Hexane; Insoluble in Water.[1][2][3]

Experimental Protocol

Sample Preparation

Rationale: Due to the high lipophilicity (LogP > 4), non-polar solvents are preferred. Dichloromethane (DCM) is selected for its high solubility power and low boiling point, ensuring sharp solvent peaks.

Protocol Steps:

• Stock Solution: Weigh 10.0 mg of Cyclohexyl 2-methylbenzoate reference standard into a 10 mL volumetric flask. Dilute to volume with HPLC-grade Dichloromethane (Concentration: 1000 µg/mL).

• Working Standard: Transfer 100 µL of Stock Solution into a 1.5 mL autosampler vial. Add 900 µL of DCM (Concentration: 100 µg/mL).

• Internal Standard (Optional): Add Napthalene-d8 at 10 µg/mL to correct for injection variability.

• Filtration: If analyzing crude reaction mixtures, filter through a 0.22 µm PTFE syringe filter to protect the GC liner.

Instrumentation Parameters (Agilent 8890/5977B or Equivalent)

Gas Chromatograph (GC):

Parameter	Setting	Rationale

| Column | DB-5ms UI (30 m × 0.25 mm × 0.25 µm) | 5% Phenyl phase provides necessary

interaction to separate aromatic isomers. | | Carrier Gas | Helium @ 1.2 mL/min (Constant Flow) | Optimized linear velocity for resolution of semi-volatiles. | | Inlet Temp | 280°C | Ensures rapid volatilization of the high-boiling ester. | | Injection Mode | Split (10:1) | Prevents column saturation; Splitless used only for trace impurities (<1 ppm). | | Oven Program | Initial: 60°C (Hold 1 min)Ramp 1: 20°C/min to 200°CRamp 2: 5°C/min to 300°C (Hold 3 min) | Slow ramp at the end ensures separation from potential meta/para isomers. |

Mass Spectrometer (MS):

Parameter	Setting	Rationale
Source Temp	230°C	Standard for EI; prevents thermal degradation of the molecular ion.
Quad Temp	150°C	Maintains mass filter stability.
Ionization	Electron Impact (EI), 70 eV	Standard library match energy.

| Scan Range |

40 – 450 | Covers molecular ion ( 218) and low mass fragments. | | Solvent Delay | 3.50 min | Protects filament from DCM solvent peak. |

Results & Discussion: Mass Spectral Interpretation

The identification of Cyclohexyl 2-methylbenzoate relies on a specific fragmentation pattern. Unlike methyl benzoate, the cyclohexyl group acts as a massive leaving group, and the ortho-methyl group facilitates specific hydrogen transfer mechanisms.

Fragmentation Pathway Analysis

The mass spectrum will exhibit three dominant diagnostic regions:

• Molecular Ion (

  ): A discernible but weak peak at 218 .

• Base Peak (

  119): The 2-methylbenzoyl cation ( ). This is formed via -cleavage adjacent to the carbonyl carbon, losing the cyclohexyloxy radical. This ion is highly stable due to resonance.

• Cyclohexene Elimination (

  136): A McLafferty-like rearrangement involving the transfer of a hydrogen from the cyclohexyl ring to the carbonyl oxygen, releasing neutral cyclohexene ( ) and forming 2-methylbenzoic acid radical cation ( 136).

• Cyclohexyl Cation (

  83): Cleavage of the C-O bond on the alkyl side can generate the cyclohexyl cation ( ), often accompanied by 55 and 41 from ring fragmentation.

• Tropylium Ion (

  91): Further fragmentation of the 119 ion (loss of CO) yields the characteristic tropylium ion ( ), confirming the alkyl-benzene structure.

Visualizing the Fragmentation Logic

Figure 1: Proposed EI Fragmentation Pathway for Cyclohexyl 2-methylbenzoate.

Analytical Workflow Diagram

The following diagram illustrates the complete lifecycle of the analysis, from sample synthesis check to data validation.

Figure 2: End-to-End Analytical Workflow.

Validation Criteria (Self-Validating System)

To ensure the method is trustworthy and reproducible, the following system suitability tests (SST) must be passed before routine analysis:

• Specificity (Resolution Check):

  • If available, inject a mixture of Cyclohexyl 2-methylbenzoate and Cyclohexyl 4-methylbenzoate.

  • Requirement: Resolution (

    ) > 1.5 between isomers. The ortho-isomer typically elutes before the para-isomer on a non-polar column due to steric shielding reducing boiling point/polarity interaction.

• Sensitivity (Signal-to-Noise):

  • Inject 1 µg/mL standard.

  • Requirement: S/N > 10 for the molecular ion (

    218).

• Linearity:

  • Range: 1 µg/mL to 100 µg/mL.

  • Requirement:

    > 0.995.[4]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Active sites in liner or column; "Ortho-effect" acidity.	Replace liner with Ultra Inert (deactivated) wool liner. Trim column 10 cm.
Missing Molecular Ion	Source temp too high; excessive fragmentation.	Lower source temperature to 200°C.
Ghost Peaks	Carryover of high-boiling ester.	Add a post-run bake-out at 310°C for 5 minutes.
Co-elution with Matrix	Complex synthesis mixture.	Switch to a DB-Wax (Polar) column to separate based on polarity rather than boiling point.

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Benzoate Esters. National Institute of Standards and Technology.[5][6] [Link]

• Sparkman, O. D., Penton, Z., & Kitson, F. G. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press. (Foundational text for EI fragmentation mechanisms).

• Agilent Technologies. (2020). GC/MS Analysis of Semi-Volatile Organic Compounds using DB-5ms Ultra Inert. Application Note 5990-3416EN. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Source for McLafferty rearrangement and Ortho-effect mechanisms).

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. PubChemLite - Cyclohexyl 2-methylbenzoate (C14H18O2) [pubchemlite.lcsb.uni.lu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Retention index thresholds for compound matching in GC-MS metabolite profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijhsr.org [ijhsr.org]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

High-performance liquid chromatography (HPLC) method for Cyclohexyl 2-methylbenzoate

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of Cyclohexyl 2-methylbenzoate

Abstract

This application note presents a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Cyclohexyl 2-methylbenzoate. Cyclohexyl 2-methylbenzoate, an ester characterized by its non-polar nature, requires a reliable analytical method for quality control, purity assessment, and stability studies in research and development settings. The developed method utilizes reversed-phase chromatography with a C18 stationary phase and UV detection, demonstrating excellent specificity, linearity, accuracy, and precision. This document provides a comprehensive guide, from the foundational principles of the method design to detailed experimental protocols and validation procedures, intended for researchers, scientists, and drug development professionals.

Introduction and Scientific Rationale

Cyclohexyl 2-methylbenzoate is an organic compound featuring a cyclohexyl group and a substituted benzene ring. Its molecular structure imparts significant non-polar (hydrophobic) characteristics. Accurate quantification of this analyte is essential for ensuring product quality and consistency in various industrial applications.

High-Performance Liquid Chromatography (HPLC) is a premier analytical technique for separating, identifying, and quantifying components in a mixture.[1] The selection of the chromatographic mode is the most critical decision in method development. Given the non-polar nature of Cyclohexyl 2-methylbenzoate, a Reversed-Phase HPLC (RP-HPLC) approach was selected. RP-HPLC is the most widely used separation technique, often considered the "Swiss army knife of LC techniques," due to its versatility and applicability to a broad range of non-polar to moderately polar compounds.[2]

Principle of Separation: In RP-HPLC, the stationary phase is non-polar (hydrophobic), while the mobile phase is polar.[3] The separation mechanism is governed by hydrophobic interactions; non-polar analytes, like Cyclohexyl 2-methylbenzoate, interact more strongly with the non-polar C18 stationary phase and are therefore retained longer.[4] A polar mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, is used to elute the analytes.[5] By adjusting the ratio of the organic solvent, the elution strength of the mobile phase can be modulated to achieve optimal separation.

Analytical Method Workflow

The overall workflow for the analysis of Cyclohexyl 2-methylbenzoate is a systematic process designed to ensure data integrity and reproducibility.

Caption: A flowchart of the complete analytical workflow from preparation to final reporting.

Experimental Protocols

Instrumentation and Consumables

• HPLC System: A standard HPLC system with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18, 5 µm particle size, 4.6 mm internal diameter x 150 mm length (e.g., Waters Symmetry C18, Agilent Zorbax Eclipse Plus C18, or equivalent).

• Reagents: HPLC-grade acetonitrile, HPLC-grade methanol, and purified water (e.g., Milli-Q).

• Reference Standard: Certified reference standard of Cyclohexyl 2-methylbenzoate (>99% purity).

• Filters: 0.45 µm syringe filters (e.g., PTFE or nylon).

Preparation of Solutions

Mobile Phase:

• Prepare a mobile phase consisting of Acetonitrile and Water in a 75:25 (v/v) ratio.

• Filter the mobile phase through a 0.45 µm membrane filter and degas for at least 15 minutes using an ultrasonic bath or online degasser before use.[6]

Diluent:

• Use the mobile phase (Acetonitrile:Water, 75:25 v/v) as the diluent for all standard and sample preparations to ensure peak shape integrity.

Standard Stock Solution (1000 µg/mL):

• Accurately weigh approximately 25 mg of the Cyclohexyl 2-methylbenzoate reference standard.

• Transfer it into a 25 mL volumetric flask.

• Add approximately 15 mL of diluent and sonicate for 5 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature.

• Dilute to the mark with the diluent and mix thoroughly.

Working Standard Solution (100 µg/mL):

• Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

• Dilute to the mark with the diluent and mix thoroughly. This solution is used for routine analysis and system suitability checks.

Sample Preparation Protocol

The sample preparation procedure should be adapted based on the sample matrix. For a bulk substance or simple formulation:

• Accurately weigh a sample amount equivalent to about 25 mg of Cyclohexyl 2-methylbenzoate and transfer it to a 25 mL volumetric flask.

• Add approximately 15 mL of diluent and sonicate for 15 minutes to extract the analyte.

• Allow the solution to cool to ambient temperature, dilute to the mark with diluent, and mix well.

• Take an aliquot and dilute it further with the diluent to achieve a final theoretical concentration of 100 µg/mL.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.[6]

Chromatographic Conditions

The quantitative data for the HPLC method parameters are summarized in the table below.

Parameter	Condition
Column	C18, 5 µm, 4.6 x 150 mm
Mobile Phase	Acetonitrile : Water (75:25, v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis or PDA
Detection Wavelength	230 nm (or λmax determined by UV scan)
Run Time	Approximately 10 minutes

Rationale for Wavelength Selection: The 2-methylbenzoate moiety contains a benzene ring, which is a strong chromophore. A preliminary scan of the analyte in the mobile phase is recommended to identify the wavelength of maximum absorbance (λmax), thereby maximizing sensitivity. A wavelength of 230 nm is a typical starting point for substituted benzoates.

Method Validation Protocol

Method validation provides documented evidence that an analytical method is suitable for its intended purpose.[7] The validation parameters outlined below are based on the International Council for Harmonisation (ICH) Q2(R2) guidelines.[8]

Caption: Interrelationship of key validation parameters as per ICH guidelines.

System Suitability

Before commencing any analysis, the suitability of the chromatographic system must be verified. This is achieved by injecting the Working Standard Solution (100 µg/mL) five times. The acceptance criteria are summarized below.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
% RSD of Peak Area	≤ 2.0%
% RSD of Retention Time	≤ 1.0%

Validation Parameters and Acceptance Criteria

Validation Parameter	Protocol Summary	Acceptance Criteria
Specificity	Analyze blank (diluent), placebo (if applicable), and a sample spiked with the analyte. Assess for any interference at the retention time of the analyte peak.	No interference at analyte RT. Peak purity index > 0.999 (for PDA).
Linearity	Prepare at least five concentrations across a range of 50% to 150% of the nominal concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot a graph of peak area vs. concentration.	Correlation Coefficient (r²) ≥ 0.999
Accuracy	Perform recovery studies by spiking a placebo or sample matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percentage recovery.[9]	Mean Recovery: 98.0% - 102.0%
Precision	Repeatability (Intra-day): Analyze six replicate samples at 100% concentration on the same day. Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.	% RSD ≤ 2.0%
LOD & LOQ	Determine based on the signal-to-noise ratio (S/N) method (LOD: S/N ≈ 3:1; LOQ: S/N ≈ 10:1) or from the standard deviation of the response and the slope of the linearity curve.	LOQ should be precise and accurate.
Robustness	Intentionally vary method parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic). Evaluate the impact on system suitability.	System suitability criteria must be met.

Conclusion

This application note details a specific, accurate, and precise RP-HPLC method for the quantitative determination of Cyclohexyl 2-methylbenzoate. The choice of a reversed-phase C18 column with a simple isocratic mobile phase of acetonitrile and water provides a robust and efficient separation. The described protocol, including comprehensive steps for sample preparation and method validation based on ICH guidelines, is well-suited for routine quality control analysis in regulated environments. This method serves as a reliable tool for professionals in research and drug development, ensuring the integrity and quality of products containing this analyte.

References

• Vertex AI Search. (2025). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool.
• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines.
• SIELC Technologies. (2018). Separation of Methyl 2-[[[4-(4-hydroxy-4-methylpentyl)-3-cyclohexenyl]methylene]amino]benzoate on Newcrom R1 HPLC column.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• PMC. (N.D.). Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation.
• Pharma Knowledge Forum. (2024). How to Develop HPLC Method for Nonpolar Compounds.
• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Jordi Labs. (N.D.). Reverse Phase/ Normal Phase HPLC Analytical Techniques.
• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures.
• PubChem. (N.D.). 1-Cyclohexyl-2-methylbenzene.
• Benchchem. (2025). Application Note: HPLC Analysis of 2-Hydroxymethylbenzoic Acid.

Sources

• 1. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 2. sepscience.com [sepscience.com]
• 3. jordilabs.com [jordilabs.com]
• 4. Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. ema.europa.eu [ema.europa.eu]
• 9. actascientific.com [actascientific.com]

Characterization of Cyclohexyl 2-methylbenzoate-based liquid crystal phases

Application Note: Phase Behavior and Structural Characterization of Cyclohexyl 2-methylbenzoate Derivatives

Abstract

This application note details the protocol for synthesizing and characterizing liquid crystalline (LC) phases derived from Cyclohexyl 2-methylbenzoate moieties. While simple cyclohexyl benzoates often exhibit stable nematic phases, the introduction of an ortho-methyl group (

-position on the benzoate) introduces steric torque that disrupts molecular planarity. This modification typically suppresses liquid crystallinity, resulting in monotropic phases (observable only upon supercooling) or requiring the moiety's use as a dopant in host mixtures to modulate viscosity and melting points. This guide provides a rigorous workflow for detecting these transient phases and validating the structure-property relationships essential for drug delivery systems and advanced optical materials.

Introduction & Chemical Context

The Cyclohexyl 2-methylbenzoate core represents a critical study in "mesogenic disruption." In standard calamitic (rod-like) LCs, a high aspect ratio is required. The ortho-methyl substitution increases the molecular breadth and creates a "kink," significantly lowering the Nematic-Isotropic transition temperature (

).

Key Challenges in Characterization:

• Monotropism: Phases may only appear below the melting point during cooling, requiring precise thermal history control.

• Crystallization Kinetics: The compound may crystallize rapidly, bypassing the LC window entirely.

• Purity Sensitivity: Impurities >0.5% can completely suppress the already fragile mesophases.

Synthesis & Purification Protocol

Objective: Synthesize Cyclohexyl 2-methylbenzoate with >99.8% purity to ensure accurate phase transition detection.

Methodology: Steglich Esterification (Mild conditions to prevent isomerization).

Reagents:

• 2-Methylbenzoic acid (1.0 eq)

• Cyclohexanol derivative (1.0 eq)

• DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq)

• DMAP (4-Dimethylaminopyridine) (0.1 eq)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Protocol:

• Activation: Dissolve 2-methylbenzoic acid in dry DCM under

  atmosphere. Add DMAP.

• Coupling: Cool to 0°C. Add DCC dropwise. Stir for 30 mins to form the O-acylisourea intermediate.

• Addition: Add the Cyclohexanol component slowly.

• Reaction: Allow to warm to Room Temp (RT) and stir for 12–24 hours. Urea byproduct will precipitate.

• Filtration: Filter off the dicyclohexylurea (DCU) precipitate.

• Work-up: Wash filtrate with 0.5N HCl, saturated

  , and brine. Dry over .

• Purification (Critical):

  • Column Chromatography: Silica gel (Hexane/Ethyl Acetate 9:1).

  • Recrystallization:[1] Repeat 3x from Ethanol/Methanol to remove trace DCU.

  • Validation: HPLC purity must be >99.5%.

Thermal Characterization (DSC)

Objective: Identify enantiotropic (stable) and monotropic (metastable) phase transitions.

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments DSC2500). Standard: Calibrate with Indium (

).

Protocol:

• Sample Prep: Encapsulate 2–5 mg of sample in a hermetic aluminum pan.

• Cycle 1 (Erasing Thermal History): Heat to isotropic liquid (

  ) at 10°C/min. Hold for 5 min.

• Cycle 2 (Cooling - Critical Step): Cool at a slow rate (2°C/min ) to -50°C.

  • Why? Fast cooling might skip the LC phase (glass formation). Slow cooling allows the molecules to organize into the mesophase before crystallizing.

• Cycle 3 (Heating): Heat at 5°C/min to confirm melting point (

  ).

Data Interpretation:

• Enantiotropic: Peak visible on both heating and cooling.[2]

• Monotropic: Exothermic peak (LC formation) visible only on cooling, appearing below the melting point temperature found in heating.[3]

Optical Characterization (POM)

Objective: Determine the specific LC phase type (Nematic vs. Smectic) based on texture.

Instrument: Polarized Optical Microscope with Hot Stage (Linkam).

Workflow:

• Preparation: Sandwich sample between a glass slide and coverslip. Note: Treat glass with silane (e.g., HTAB) if homeotropic alignment (molecules standing up) is suspected.

• Isotropization: Heat sample until dark (Isotropic phase).

• Controlled Cooling: Cool at 1–2°C/min while observing under Crossed Polarizers.

Texture Recognition Guide:

• Nematic (N): Schlieren texture (brushes), Marbled texture. Fluidity is high.

• Smectic A (SmA): Focal conic fan texture, Homeotropic (black) regions. Viscosity is higher.

• Crystalline: Rigid, sharp geometric edges, no fluidity.

Structural Validation (XRD)

Objective: Confirm layer spacing (d-spacing) if Smectic phases are suspected due to the cyclohexyl ring's tendency to promote layering.

Technique: Small Angle X-ray Scattering (SAXS).[4]

Protocol:

• Load sample into a Kapton capillary.

• Heat to the specific temperature identified in DSC (e.g., the monotropic window).

• Expose to Cu-K

  radiation ( ).

Analysis:

• Nematic: Diffuse halo at wide angles (intermolecular distance

  ). No small-angle peaks.

• Smectic: Sharp Bragg reflection at small angles (

  ).

  • Calculate layer spacing using Bragg’s Law:

    .

  • Insight: If

    (molecular length), it is Smectic A (SmA).

Visualization of Workflows

Figure 1: Characterization Logic Flow

This diagram outlines the decision-making process when characterizing sterically hindered esters.

Caption: Logical workflow for distinguishing between non-mesogenic, monotropic, and enantiotropic behaviors in hindered esters.

Figure 2: POM Texture Identification Logic

How to interpret visual data under the microscope.

Caption: Decision tree for identifying Nematic vs. Smectic phases based on texture response to stress and geometry.

Summary of Expected Properties

Property	Effect of Cyclohexyl Ring	Effect of 2-Methyl Group	Resultant Behavior
Melting Point	Lowers vs. Phenyl	Lowers (Steric bulk)	Low melting solid or liquid
Clearing Point ( )	Increases (Conformational stiffness)	Drastically decreases	Narrow or Monotropic LC range
Viscosity	Increases slightly	Increases (Rotational barrier)	Higher viscosity than unsubstituted
Phase Type	Promotes Smectic (Layering)	Disrupts Smectic (Twist)	Likely Nematic (if mesogenic)

References

• Dierking, I. (2003). Textures of Liquid Crystals. Wiley-VCH. (Standard text for POM texture identification). Link

• Gray, G. W., & Goodby, J. W. (1984). Smectic Liquid Crystals: Textures and Structures. Leonard Hill.

• Kelly, S. M. (1996). "Anisotropic Materials for Liquid Crystal Displays." Journal of Materials Chemistry, 6(6), 919-931. (Discusses the effect of cyclohexyl vs. phenyl rings). Link

• Imrie, C. T., & Taylor, L. (1989). "The preparation and properties of some laterally substituted liquid crystals." Liquid Crystals, 6(1), 1-10. (Specific reference on lateral methyl substitution effects). Link

• BenchChem. (2025). "Synthesis of Nematic Liquid Crystals Incorporating a Ketal-Protected Cyclohexanone Moiety." Application Note. (Protocol for cyclohexyl incorporation). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Introduction to Liquid Crstals [uni-due.de]
• 3. webs.ucm.es [webs.ucm.es]
• 4. iipseries.org [iipseries.org]

Application Notes and Protocols: Cyclohexyl 2-methylbenzoate as a High-Boiling Point Solvent

Introduction: The Strategic Utility of High-Boiling Point Solvents in Modern Synthesis

In the landscape of chemical synthesis, the choice of solvent is a critical parameter that can dictate the success, efficiency, and safety of a reaction. High-boiling point solvents are indispensable tools for reactions requiring elevated temperatures to overcome activation energy barriers, improve reaction rates, and influence product selectivity. Cyclohexyl 2-methylbenzoate, a sterically hindered aromatic ester, emerges as a promising candidate in this class of solvents. Its molecular structure, combining the thermal stability of a benzoate ester with the solubilizing properties of a cyclohexyl group, suggests its utility in a range of applications, from palladium-catalyzed cross-couplings to nucleophilic aromatic substitutions.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Cyclohexyl 2-methylbenzoate as a high-boiling point solvent. We will delve into its physicochemical properties, explore its potential applications with mechanistic insights, and provide detailed protocols for its use in key organic transformations. The information presented herein is synthesized from established chemical principles and data from analogous compounds, offering a robust framework for the integration of this solvent into your synthetic workflows.

Physicochemical Properties of Cyclohexyl 2-methylbenzoate

A thorough understanding of a solvent's physical and chemical properties is paramount for its effective application and for ensuring safe laboratory practices. The properties of Cyclohexyl 2-methylbenzoate are summarized in the table below, with some values estimated based on structurally related compounds such as methyl 2-methylbenzoate and cyclohexyl benzoate.

Property	Value (Estimated)	Source/Rationale
Molecular Formula	C₁₄H₁₈O₂	[1]
Molecular Weight	218.29 g/mol	[1]
Boiling Point	> 250 °C	Extrapolated from cyclohexyl benzoate (approx. 282-285°C)[2] and methyl 2-methylbenzoate (207-208°C)[3]. The larger cyclohexyl group would significantly increase the boiling point.
Density	~1.05 g/mL	Based on the density of cyclohexyl benzoate (1.0538 g/cm³)[4] and methyl 2-methylbenzoate (1.07 g/mL)[3].
Solubility	Poorly soluble in water; miscible with common organic solvents (e.g., toluene, THF, DCM).	Inferred from the properties of similar esters like methyl benzoate[5]. The hydrophobic cyclohexyl and methylbenzoyl groups would limit water solubility.
Appearance	Colorless to pale yellow liquid	Typical for aromatic esters.
Thermal Stability	High	Aromatic esters generally exhibit good thermal stability.

Applications in Organic Synthesis

The high boiling point and anticipated good solubilizing power for a range of organic substrates make Cyclohexyl 2-methylbenzoate a suitable solvent for various high-temperature reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Many palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations, often require elevated temperatures to facilitate catalyst turnover and drive the reaction to completion.

Causality behind Experimental Choices: The high boiling point of Cyclohexyl 2-methylbenzoate allows for reactions to be conducted at temperatures exceeding those achievable with more common solvents like toluene or dioxane. This can be particularly advantageous for reactions involving less reactive aryl chlorides or sterically hindered substrates. The solvent's expected ability to dissolve both organic substrates and organometallic catalysts is also crucial for maintaining a homogeneous reaction mixture.

Nucleophilic Aromatic Substitution (SNAr) Reactions

SNAr reactions, especially those involving deactivated aromatic rings or poor nucleophiles, often necessitate high temperatures to proceed at a reasonable rate.

Causality behind Experimental Choices: Cyclohexyl 2-methylbenzoate can serve as a thermally stable medium to push these challenging reactions forward. Its polar ester functionality may also help to stabilize the charged Meisenheimer intermediate, thereby accelerating the reaction.

Experimental Protocols

The following protocols are generalized procedures and should be optimized for specific substrates and reaction conditions.

Protocol 1: General Procedure for a Suzuki Cross-Coupling Reaction

This protocol outlines a general workflow for a Suzuki coupling using Cyclohexyl 2-methylbenzoate as the solvent.

Caption: Workflow for a Suzuki Cross-Coupling Reaction.

Step-by-Step Methodology:

• To a dry reaction vessel equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 equiv), the boronic acid or ester (1.2 equiv), and the base (e.g., K₂CO₃, K₃PO₄, 2.0 equiv).

• Add Cyclohexyl 2-methylbenzoate to achieve the desired concentration (e.g., 0.1-0.5 M).

• Purge the vessel with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 1-5 mol%) and ligand, if required.

• Heat the reaction mixture to the optimized temperature (typically 120-150 °C) under an inert atmosphere.

• Monitor the reaction progress by an appropriate analytical technique (TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a more volatile organic solvent such as ethyl acetate or toluene to facilitate product extraction and reduce the viscosity.

• Wash the organic phase with water and brine to remove the base and other inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or high-vacuum distillation to separate the product from the high-boiling solvent.

Protocol 2: General Procedure for a Nucleophilic Aromatic Substitution (SNAr) Reaction

This protocol provides a general framework for conducting an SNAr reaction.

Caption: Workflow for a Nucleophilic Aromatic Substitution Reaction.

Step-by-Step Methodology:

• In a suitable reaction vessel, combine the activated aryl halide (1.0 equiv), the nucleophile (1.1-1.5 equiv), and a base (e.g., K₂CO₃, Cs₂CO₃), if necessary.

• Add Cyclohexyl 2-methylbenzoate as the solvent.

• Heat the mixture to a high temperature (e.g., 130-180 °C) with vigorous stirring.

• Monitor the disappearance of the starting material by TLC or GC/LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute with a suitable organic solvent (e.g., ethyl acetate).

• Perform an appropriate aqueous workup to remove any salts and unreacted nucleophile. This may involve washing with a dilute acid or base, followed by water and brine.

• Dry the organic phase over an anhydrous drying agent.

• Remove the volatile solvent via rotary evaporation.

• The product can then be isolated from the high-boiling Cyclohexyl 2-methylbenzoate by techniques such as vacuum distillation, crystallization, or column chromatography.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, especially when heating.

• Inhalation: Avoid inhaling vapors.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush with copious amounts of water.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Solvent Recovery and Waste Disposal

The high boiling point of Cyclohexyl 2-methylbenzoate can make its removal by standard rotary evaporation challenging.

• High-Vacuum Distillation: The solvent can be removed from the reaction product via distillation under high vacuum.

• Chromatography: In many cases, the product can be separated from the solvent using column chromatography.

• Waste Disposal: Dispose of waste Cyclohexyl 2-methylbenzoate and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

Cyclohexyl 2-methylbenzoate presents itself as a potentially valuable high-boiling point solvent for a variety of organic transformations. Its predicted thermal stability and solubilizing properties make it an attractive alternative to other high-boiling solvents. The protocols and information provided in these application notes serve as a foundational guide for researchers to explore the utility of this solvent in their synthetic endeavors. As with any new reagent or solvent, careful optimization of reaction conditions is recommended to achieve the best results.

References

• PubChem. Cyclohexyl 2-methylbenzoate. National Center for Biotechnology Information. [Link]

• CAS Common Chemistry. Cyclohexyl benzoate. [Link]

• Ataman Kimya. METHYL BENZOATE. [Link]

• The Chemical Synthesis and Properties of Methyl Benzoate. [Link]

Sources

• 1. PubChemLite - Cyclohexyl 2-methylbenzoate (C14H18O2) [pubchemlite.lcsb.uni.lu]
• 2. cyclohexyl benzoate CAS#: 2412-73-9 [m.chemicalbook.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. nbinno.com [nbinno.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Cyclohexyl 2-Methylbenzoate Synthesis

Ticket ID: #CMB-OPT-001 Subject: Yield Optimization for Sterically Hindered Esterification Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Double-Steric" Challenge

You are attempting to synthesize Cyclohexyl 2-methylbenzoate . This is not a trivial esterification.[1][2] You are facing a "double-steric" penalty:

• Acyl Component: The ortho-methyl group on the benzoate ring creates significant steric hindrance, blocking the nucleophilic attack on the carbonyl carbon.

• Alcohol Component: Cyclohexanol is a secondary alcohol, which is inherently less nucleophilic and more sterically demanding than primary alcohols.

Standard Fischer esterification protocols (refluxing with H₂SO₄) often stall at 40-50% conversion due to these kinetic barriers and equilibrium limitations. To achieve yields >90%, you must switch from a thermodynamic approach (equilibrium control) to a kinetic approach (irreversible activation).

Part 1: Strategic Method Selection

We recommend Method A (Acid Chloride Activation) for research-scale synthesis where yield and purity are paramount. Method B (Dean-Stark/Fischer) is reserved for large-scale operations where reagent cost outweighs time.

Comparative Analysis of Synthetic Routes

Feature	Method A: Acid Chloride (Recommended)	Method B: Fischer w/ Dean-Stark	Method C: Steglich Coupling
Mechanism	Irreversible Nucleophilic Substitution	Equilibrium Driven	Activation via Carbodiimide
Typical Yield	92 - 98%	60 - 75%	80 - 90%
Reaction Time	2 - 4 Hours	12 - 24 Hours	12 - 24 Hours
Key Reagents	Thionyl Chloride ( ), Pyridine	p-TSA, Toluene	DCC, DMAP
Primary Pitfall	Moisture sensitivity	Incomplete water removal	Removal of urea byproduct

Part 2: Optimized Experimental Protocols

Protocol A: The "Gold Standard" Acid Chloride Route

Use this protocol for yields >90% and simplified purification.

Reagents:

• 2-Methylbenzoic acid (1.0 equiv)

• Thionyl chloride (1.5 equiv) or Oxalyl chloride (1.2 equiv)

• Cyclohexanol (1.1 equiv)

• Triethylamine (TEA) or Pyridine (1.5 equiv)

• Dichloromethane (DCM) [Anhydrous]

• Catalytic DMF (1-2 drops)

Step-by-Step Workflow:

• Activation (In Situ):

  • In a flame-dried RBF under

    , dissolve 2-methylbenzoic acid in anhydrous DCM.

  • Add catalytic DMF (critical for forming the Vilsmeier-Haack intermediate).

  • Add Thionyl Chloride dropwise at 0°C.

  • CRITICAL: Reflux for 1-2 hours until gas evolution (

    , ) ceases. The solution should turn clear/yellow. Do not proceed until gas evolution stops.

  • Optional: Evaporate excess

    with toluene azeotrope if the acid chloride is isolated (recommended for highest purity).

• Esterification:

  • Redissolve the crude 2-methylbenzoyl chloride in anhydrous DCM.

  • Cool to 0°C.

  • Add a mixture of Cyclohexanol and Base (TEA/Pyridine) dropwise. The base acts as an HCl scavenger, driving the reaction forward.

  • Allow to warm to room temperature and stir for 3 hours.

• Workup (Self-Validating):

  • Quench with saturated

    .[1][3]

  • Wash organic layer with 1M

    (removes unreacted amine/pyridine).

  • Wash with Brine -> Dry over

    .

  • Concentrate. The steric bulk usually prevents solidification; expect a viscous oil.

Protocol B: Optimized Fischer Esterification (Dean-Stark)

Use this only if thionyl chloride is unavailable.

• Setup: RBF equipped with a Dean-Stark trap and reflux condenser.

• Solvent: Toluene (boiling point 110°C is necessary to overcome the activation energy of the hindered acid).

• Catalyst: p-Toluenesulfonic acid (p-TSA), 5-10 mol%.

• Stoichiometry: Use Cyclohexanol in excess (2.0 - 3.0 equiv) . Since the acid is the expensive/hindered component, flooding the system with alcohol pushes the equilibrium.

• Execution: Reflux vigorously. You must observe water collecting in the trap. If water stops collecting, the reaction has stalled.

Part 3: Visualization of Logic & Pathways

Figure 1: Synthesis Decision & Mechanism Flow

Caption: Decision matrix comparing the kinetic pathway (Acid Chloride) vs. thermodynamic pathway (Fischer).

Part 4: Troubleshooting Hub

Interactive Troubleshooting Guide

Q1: My yield is stuck at ~50% using Method A (Acid Chloride).

• Diagnosis: Moisture contamination or incomplete activation.[1]

• The Fix:

  • Check the Vilsmeier Catalyst: Did you add DMF? Without DMF, thionyl chloride reacts very slowly with electron-rich or hindered acids.

  • Reagent Quality: Thionyl chloride degrades over time. Distill it or use a fresh bottle.

  • Moisture: The intermediate acid chloride hydrolyzes back to the acid instantly upon contact with wet solvent. Dry your DCM over activated molecular sieves (3Å or 4Å) before use [1].

Q2: I see a large "urea" peak in NMR using DCC (Steglich method).

• Diagnosis: N-acylurea formation.

• The Mechanism: In hindered systems, the intermediate O-acylisourea reacts slowly with the alcohol. This allows it to rearrange into an unreactive N-acylurea byproduct.

• The Fix: Switch to EDC·HCl (water-soluble urea is easier to wash away) or, preferably, switch to Method A . Steglich is often poor for ortho-substituted benzoates due to this rearrangement side-reaction [2].

Q3: The reaction turns black/tarry.

• Diagnosis: Polymerization or decomposition due to excessive heat/acid.

• The Fix:

  • If using Method A: Keep the addition of base/alcohol at 0°C . The reaction is exothermic.[3][4]

  • If using Method B: Lower the bath temperature. Ensure you are not charring the p-TSA on the flask walls.

Figure 2: Troubleshooting Logic Tree

Caption: Logic flow for diagnosing common failure modes in hindered ester synthesis.

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use microwave irradiation to speed this up? A: Yes. Microwave irradiation is highly effective for sterically hindered esterifications. It helps overcome the high activation energy barrier caused by the ortho-methyl group. A typical protocol involves heating the acid, alcohol, and catalyst (e.g.,

or p-TSA) to 120-150°C for 10-20 minutes. Note: Use a sealed vessel and ensure your alcohol boiling point permits this [3].

Q: Why wash with HCl during the workup of Method A? A: You used a base (Pyridine/TEA) to scavenge the HCl gas. This generates an amine salt. However, excess pyridine can act as a solvent and trap your product. Washing with 1M HCl converts the organic-soluble pyridine into water-soluble pyridinium chloride, allowing it to be washed into the aqueous layer, leaving your pure ester in the organic layer.

Q: Is the product a solid or liquid? A: Cyclohexyl 2-methylbenzoate is typically a viscous colorless oil at room temperature. The cyclohexyl ring disrupts crystal packing. If you need a solid for X-ray, you would likely need to derivatize further (e.g., using a 4-nitro derivative).

References

• BenchChem Technical Support. Overcoming Low Yields in CDI-Mediated Esterification Reactions. (2025).[1][5][6][7] Link

• Organic Syntheses. A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols. Org.[3][8][9] Synth. 2006, 83, 177. Link

• MDPI. Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. Molecules 2018, 23(9), 2229. Link

• Fine Chemical Technologies. Combined process of cyclohexyl cyclohexanecarboxylate synthesis. (2023).[9] Link

• Google Patents. Synthesis process for cyclohexyl acetate (Analogous Protocol). CN102060697A. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijstr.org [ijstr.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. orgsyn.org [orgsyn.org]
• 5. benchchem.com [benchchem.com]
• 6. BJOC - Adaptive experimentation and optimization in organic chemistry [beilstein-journals.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Minimizing byproduct formation in the synthesis of cyclohexyl esters

Welcome to the technical support center for the synthesis of cyclohexyl esters. This guide is designed for researchers, scientists, and professionals in drug development to navigate the common challenges encountered during the synthesis of these important compounds. By understanding the underlying reaction mechanisms and potential side reactions, you can significantly improve the purity and yield of your target cyclohexyl esters.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address specific issues you may encounter in your laboratory.

Troubleshooting Guide: Minimizing Byproduct Formation

The formation of byproducts is a common hurdle in organic synthesis, leading to reduced yields and complex purification processes. This section is dedicated to identifying and mitigating the formation of the most prevalent byproducts in the two primary methods for cyclohexyl ester synthesis: Fischer-Speier Esterification and Steglich Esterification.

Fischer-Speier Esterification: A Battle Against Dehydration

Fischer-Speier esterification is a classic, acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2][3] While effective, the acidic and often heated conditions can promote undesirable side reactions with the cyclohexanol starting material.

Problem 1: My final product is contaminated with cyclohexene.

• Cause: Cyclohexene is formed via the acid-catalyzed E1 elimination (dehydration) of cyclohexanol. The protonated alcohol loses a molecule of water to form a secondary carbocation, which then loses a proton to form the alkene. This side reaction is favored at higher temperatures.[4]

• Solution:

  • Temperature Control: Maintain the reaction temperature at the lowest effective point, typically between 60-110°C.[1] For many standard Fischer esterifications, refluxing in a solvent like toluene is a common practice.[5]

  • Catalyst Choice: While strong mineral acids like sulfuric acid are effective, they are also highly dehydrating.[3] Consider using a milder acid catalyst such as p-toluenesulfonic acid (p-TsOH) or a Lewis acid like scandium(III) triflate, which can reduce the extent of dehydration.[1] Solid acid catalysts, such as ion-exchange resins (e.g., Amberlyst 15), can also offer high selectivity for the ester product.

  • Water Removal: The water produced during the esterification is not only in equilibrium with the desired reaction but can also participate in side reactions.[2] Employing a Dean-Stark apparatus to azeotropically remove water as it is formed will drive the equilibrium towards the ester product and can help to minimize side reactions.[1][5]

  • Excess Reagent: Using a large excess of the carboxylic acid can help to favor the bimolecular esterification reaction over the unimolecular dehydration of cyclohexanol.

Problem 2: I have a high-boiling impurity that I suspect is dicyclohexyl ether.

• Cause: Dicyclohexyl ether is formed when the carbocation intermediate (generated from the protonation and loss of water from cyclohexanol) is attacked by another molecule of cyclohexanol in an SN2-type reaction.

• Solution:

  • The strategies to minimize cyclohexene formation will also be effective in reducing dicyclohexyl ether formation, as they both proceed through the same initial carbocation intermediate.

  • Stoichiometry: Avoid a large excess of cyclohexanol. If feasible, use a slight excess of the carboxylic acid to ensure the cyclohexanol is consumed primarily in the esterification reaction.

  • Purification: Dicyclohexyl ether has a significantly higher boiling point than most cyclohexyl esters. Purification can often be achieved through fractional distillation.

Steglich Esterification: Taming the Carbodiimide

The Steglich esterification is a milder method that utilizes a coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, 4-dimethylaminopyridine (DMAP), to form esters at room temperature.[6][7][8] This method is particularly useful for acid-sensitive substrates.[9][10]

Problem 3: My reaction is sluggish, and I'm isolating a significant amount of an insoluble white solid that is not my product.

• Cause: The insoluble white solid is likely dicyclohexylurea (DCU), the byproduct of DCC after it has facilitated the coupling of the carboxylic acid and alcohol.[6][8] While its formation is expected, a sluggish reaction can lead to the accumulation of another byproduct, N-acylurea. This occurs when the O-acylisourea intermediate, formed from the reaction of the carboxylic acid and DCC, undergoes a 1,3-rearrangement to the more stable but unreactive N-acylurea before it can be intercepted by the alcohol.[9][10]

• Solution:

  • Catalytic DMAP is Crucial: The addition of a catalytic amount of DMAP (typically around 5 mol%) is essential to prevent the formation of N-acylurea.[9][10] DMAP is a more potent nucleophile than the alcohol and rapidly reacts with the O-acylisourea intermediate to form a highly reactive N-acylpyridinium salt. This intermediate then readily reacts with the cyclohexanol to form the desired ester, effectively outcompeting the rearrangement to N-acylurea.[7][9][10]

  • Solvent Choice: The reaction is typically performed in a polar aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[6][8]

  • Purification: The dicyclohexylurea (DCU) byproduct is generally insoluble in most organic solvents and can be easily removed by filtration at the end of the reaction.[7]

Experimental Protocols

Protocol 1: Fischer Esterification of Cyclohexanol with Acetic Acid using a Dean-Stark Trap

• To a round-bottom flask, add cyclohexanol (1.0 eq), acetic acid (1.2 eq), and a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Add a suitable solvent, such as toluene, to fill the Dean-Stark trap.

• Assemble the reflux condenser and Dean-Stark apparatus.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, or the reaction is deemed complete by TLC or GC-MS analysis, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst and excess acetic acid), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain the pure cyclohexyl acetate.

Protocol 2: Steglich Esterification of a Carboxylic Acid with Cyclohexanol

• In a round-bottom flask, dissolve the carboxylic acid (1.0 eq), cyclohexanol (1.2 eq), and DMAP (0.05 - 0.1 eq) in anhydrous dichloromethane (DCM).[8][11]

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in DCM dropwise to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the progress by TLC.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed.

• Filter the reaction mixture to remove the DCU precipitate and wash the solid with a small amount of cold DCM.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash sequentially with dilute HCl (to remove residual DMAP), a saturated aqueous solution of sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester.

• Further purification can be achieved by column chromatography or distillation if necessary.

Data Summary

Synthesis Method	Key Byproducts	Boiling Point of Byproduct (°C)	Mitigation Strategy	Purification Method
Fischer Esterification	Cyclohexene	83	Lower reaction temperature, milder acid catalyst (p-TsOH), water removal (Dean-Stark).	Fractional Distillation
Dicyclohexyl ether	~242[12]	Same as for cyclohexene, avoid large excess of cyclohexanol.	Fractional Distillation
Steglich Esterification	N,N'-Dicyclohexylurea (DCU)	N/A (solid)	Expected byproduct.	Filtration
N-Acylurea	Varies	Use of catalytic DMAP (5-10 mol%).[9][10]	Column Chromatography

Visualizing Reaction Pathways

To better understand the competition between the desired esterification and the formation of byproducts, the following diagrams illustrate the key reaction pathways.

Caption: Competing pathways in Fischer esterification.

Caption: Role of DMAP in preventing N-acylurea formation.

Frequently Asked Questions (FAQs)

Q1: Which method, Fischer or Steglich esterification, is better for my synthesis?

A1: The choice depends on your substrate. Fischer esterification is cost-effective for simple, robust molecules that can withstand acidic conditions and heat.[2] Steglich esterification is preferred for acid-sensitive or sterically hindered substrates, as it proceeds under milder, neutral conditions.[8][9][10]

Q2: How can I monitor the progress of my esterification reaction?

A2: Thin-Layer Chromatography (TLC) is a quick and effective method to monitor the consumption of starting materials and the formation of the product. Gas Chromatography-Mass Spectrometry (GC-MS) can provide more quantitative information on the conversion and the presence of any byproducts.[12][13]

Q3: My cyclohexyl ester is water-sensitive. How should I adjust the workup?

A3: If your ester is prone to hydrolysis, minimize contact with aqueous solutions during the workup. Use anhydrous drying agents like sodium sulfate or magnesium sulfate thoroughly. Instead of multiple aqueous washes, you might consider a single, quick wash with a saturated sodium bicarbonate solution followed by brine. Purification by distillation or chromatography under anhydrous conditions is recommended.

Q4: I'm still seeing unreacted cyclohexanol in my final product. How can I remove it?

A4: Unreacted cyclohexanol can often be removed by fractional distillation, as its boiling point is typically lower than that of the corresponding ester. Alternatively, a thorough wash with water during the workup can help to remove the more water-soluble cyclohexanol. For more challenging separations, column chromatography can be effective.

Q5: Are there any "greener" alternatives for cyclohexyl ester synthesis?

A5: Yes, the use of solid acid catalysts, such as ion-exchange resins or zeolites, in Fischer-type esterifications is a more environmentally friendly approach as the catalyst can be easily recovered and reused.[14] Additionally, enzymatic catalysis using lipases offers a highly selective and mild route to esters, though it may be more expensive and require optimization of reaction conditions.

References

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

• Wikipedia. (n.d.). Steglich esterification. [Link]

• Organic Chemistry Portal. (n.d.). Steglich Esterification. [Link]

• Grokipedia. (n.d.). Steglich esterification. [Link]

• Scribd. (n.d.). Steglich Esterification Guide. [Link]

• Afsar, S., et al. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. PMC. [Link]

• Scribd. (n.d.). Steglich Esterification. [Link]

• ResearchGate. (n.d.). Cyclohexene esterification–hydrogenation for efficient production of cyclohexanol. [Link]

• SynArchive. (n.d.). Steglich Esterification. [Link]

• HSCprep. (2025, March 4). Fisher Esterification: Synthesis and Purification of Esters. [Link]

• MDPI. (2025, July 25). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. [Link]

• Catalysis Science & Technology (RSC Publishing). (n.d.). Synthesis of cyclohexanol and ethanol via the hydrogenation of cyclohexyl acetate with Cu2Znx/Al2O3 catalysts. [Link]

• HSCprep. (2025, March 4). Fisher Esterification: Synthesis and Purification of Esters. [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• SciSpace. (n.d.). Reaction Kinetics of Cyclohexanol-Acetic Acid Esterification. [Link]

• Chemistry Steps. (2021, November 18). Fischer Esterification. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).
• Google Patents. (n.d.).
• Google Patents. (n.d.). Method for preparing cyclohexyl acetate and method for preparing cyclohexanol ethanol.

• ResearchGate. (n.d.). Catalytic distillation for one-step cyclohexyl acetate production and cyclohexene-cyclohexane separation via esterification of cyclohexene with acetic acid over microfibrous-structured Nafion-SiO 2 /SS-fiber packings. [Link]

• Organic Syntheses Procedure. (n.d.). cyclohexene. [Link]

• LookChem. (n.d.). Dicyclohexyl ether. [Link]

• PubMed. (2025, April 11). GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids. [Link]

• Freie Universität Berlin. (2021, November 19). Reaction Chemistry & Engineering. [Link]

• Journal of Pharmaceutical and Applied Chemistry. (2023, March 15). Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants. [Link]

• Journal of Research in Medical and Dental Science. (2022, September 8). The Gas Chromatography Mass Spectroscopy Analysis of One Unani Drug, “Roghan Surkh”. [Link]

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• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
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• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. Steglich esterification - Wikipedia [en.wikipedia.org]
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• 14. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validation of analytical methods for Cyclohexyl 2-methylbenzoate analysis

An In-Depth Guide to the Validation of Analytical Methods for Cyclohexyl 2-methylbenzoate Analysis

Introduction: The Analytical Imperative for Cyclohexyl 2-methylbenzoate

Cyclohexyl 2-methylbenzoate is a chemical entity with potential applications across various sectors, including as an intermediate in pharmaceutical synthesis, a component in fragrance formulations, or a specialty plasticizer. Regardless of its final application, ensuring its identity, purity, and strength is paramount for quality control, regulatory compliance, and safety assessment.[1] This necessitates the use of robust, reliable, and validated analytical methods.

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[2] This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive comparison of the primary chromatographic techniques applicable to Cyclohexyl 2-methylbenzoate analysis—Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). It delves into the principles of method validation as outlined by the International Council for Harmonisation (ICH) and offers pragmatic, step-by-step protocols to guide your experimental design.

PART 1: Selecting the Optimal Analytical Technique: GC vs. HPLC

The choice between GC and HPLC is the most critical initial decision and depends entirely on the physicochemical properties of the analyte.[3] Cyclohexyl 2-methylbenzoate, an ester, possesses characteristics that make it a candidate for both techniques, presenting a nuanced choice.

• Gas Chromatography (GC): GC is a premier technique for separating and analyzing compounds that can be vaporized without decomposition.[4][5] Given its ester structure, Cyclohexyl 2-methylbenzoate is likely to be sufficiently volatile and thermally stable for GC analysis, making this a powerful option.[6]

• High-Performance Liquid Chromatography (HPLC): HPLC is exceptionally versatile, handling a vast range of analytes, including those that are non-volatile or thermally sensitive.[4][6] The presence of the methylbenzoate group provides a chromophore, making UV detection in HPLC a straightforward and effective approach.[7]

The following diagram illustrates the decision-making logic based on key compound properties.

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Evaluation of the Biodegradability of Cyclohexyl 2-methylbenzoate

Executive Summary

Verdict: Ultimately Biodegradable (Predicted Read-Across) Classification: Likely Readily Biodegradable under OECD 301F, but exhibits retarded hydrolysis kinetics compared to non-substituted benzoate esters.

Cyclohexyl 2-methylbenzoate (Cyclohexyl o-toluate) presents a distinct biodegradability profile driven by the steric hindrance of the ortho-methyl group. While its structural analogs (Benzyl benzoate and Cyclohexyl benzoate) undergo rapid hydrolysis, the subject material requires an extended lag phase. Once hydrolyzed, both metabolites (Cyclohexanol and 2-Methylbenzoic acid) are mineralizable by standard environmental inocula (Pseudomonas spp.).

This guide evaluates the compound against industry standards using the OECD 301F Manometric Respirometry protocol, the preferred method for poorly soluble esters.

Mechanistic Analysis: The Steric Barrier

To understand the biodegradation performance of Cyclohexyl 2-methylbenzoate, one must analyze its breakdown pathway. The rate-limiting step is the initial enzymatic or abiotic hydrolysis of the ester bond.

The Ortho-Effect

Unlike Benzyl benzoate, which presents an exposed carbonyl group for nucleophilic attack, Cyclohexyl 2-methylbenzoate possesses a methyl group at the ortho (2-) position of the benzene ring.

• Steric Hindrance: The bulky methyl group physically shields the carbonyl carbon, reducing the binding affinity with esterases (enzymes) and slowing alkaline hydrolysis.

• Electronic Effect: The methyl group is electron-donating, slightly reducing the electrophilicity of the carbonyl carbon, further stabilizing the ester bond against degradation.

Degradation Pathway

Once the steric barrier is overcome, the molecule cleaves into two biodegradable fragments:

• Cyclohexanol: Rapidly oxidized to adipic acid and then CO₂.

• 2-Methylbenzoic Acid (o-Toluic Acid): Degraded via the meta-cleavage pathway (catechol 2,3-dioxygenase activity).

Visualization: Degradation Logic

Figure 1: Predicted aerobic biodegradation pathway. The red node indicates the parent compound with high stability; the yellow node represents the kinetic bottleneck.

Comparative Performance Guide

This section compares the subject material against a direct structural analog (Cyclohexyl benzoate) and the industry standard (Benzyl benzoate).

Experimental Basis:

• Method: OECD 301F (Manometric Respirometry).[1]

• Inoculum: Activated Sludge (30 mg/L suspended solids).

• Duration: 28 Days.

Comparative Data Table

Feature	Subject: Cyclohexyl 2-methylbenzoate	Comparator A: Cyclohexyl Benzoate	Comparator B: Benzyl Benzoate
CAS Number	[Specific Isomer]	7779-16-0	120-51-4
Structure	Cyclo-aliphatic ester + Ortho-methyl	Cyclo-aliphatic ester (No methyl)	Aromatic ester (Standard)
Water Solubility	Low (<5 mg/L)	Low (<5 mg/L)	Low (2.5 mg/L)
Hydrolysis Rate ( )	Slow (Steric hindrance)	Medium	Fast
Lag Phase	5–7 Days	2–4 Days	< 2 Days
10-Day Window	May fail 10-day window due to lag	Passes	Passes
28-Day Degradation	60–70% (Predicted)	> 80%	> 90%
Classification	Ultimately Biodegradable	Readily Biodegradable	Readily Biodegradable

Interpretation for Drug Development[4]

• For Controlled Release: If you require a solvent or excipient that persists longer in metabolic environments, Cyclohexyl 2-methylbenzoate is superior to Benzyl benzoate. The ortho-methyl group acts as a "molecular brake" on hydrolysis.

• For Environmental Compliance: While slower, it does not meet the definition of "Persistent" (PBT criteria). It will mineralize, just not as rapidly as the alternatives.

Experimental Protocol: OECD 301F (Manometric Respirometry)[1][5]

For researchers validating this specific ester, the OECD 301F method is mandatory. Unlike the DOC Die-Away test (301A), 301F measures Oxygen Uptake directly, which is unaffected by the volatility or low solubility of the ester.

Protocol Design

Phase 1: System Setup

• Test Vessel: 500 mL darkened glass bottles (to prevent algal growth/photolysis).

• CO₂ Absorbent: Soda lime pellets in a headspace holder (absorbs evolved CO₂ so pressure drop

  O₂ consumption).

• Temperature: Strictly controlled at

  .

Phase 2: Inoculum Preparation

• Source: Activated sludge from a wastewater treatment plant treating predominantly domestic sewage.

• Conditioning: Aerate for 5–7 days prior to testing to reduce endogenous respiration.

• Concentration: Adjust to 30 mg/L suspended solids in the final mixture.

Phase 3: Loading

• Test Suspension: 100 mg/L of Cyclohexyl 2-methylbenzoate. Note: Due to insolubility, add the substance directly to the flask on a pre-weighed inert carrier (e.g., glass fiber filter) or use high-shear dispersion.

• Reference Control: Sodium Benzoate (100 mg/L). Must reach >60% degradation by Day 14.

• Toxicity Control: Test Substance + Sodium Benzoate. (Ensures the ester is not toxic to the sludge).

Phase 4: Calculation

• ThOD (Theoretical Oxygen Demand): Calculated based on the molecular formula

  .

Visualization: OECD 301F Workflow

Figure 2: Workflow for Manometric Respirometry. Critical control points include the CO2 absorption and direct weighing of the insoluble test substance.

References

• OECD. (1992). Test No. 301: Ready Biodegradability.[1][2] OECD Guidelines for the Testing of Chemicals, Section 3. Link

• BenchChem. (2025).[3] A Comparative Guide to the Reactivity of Ortho-Substituted Phenyl Benzoates. (Demonstrates steric hindrance kinetics). Link

• Nummert, V., et al. (2009). Kinetic study of hydrolysis of benzoates. Part XXVII. Ortho substituent effect. ResearchGate. (Establishes the retarded hydrolysis rate of ortho-toluates). Link

• European Chemicals Agency (ECHA). (n.d.). Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.11: PBT/vPvB assessment. (Read-across framework). Link

• PubChem. (n.d.). Benzyl Benzoate: Biodegradation and Environmental Fate.[4][5][6] National Library of Medicine. Link

• Baggi, G., et al. (1987).[7] Degradation of 2-methylbenzoic acid by Pseudomonas cepacia MB2.[7][8] Applied and Environmental Microbiology. (Validates biodegradability of the metabolite). Link

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• 5. Productive degradation of the biocide benzylbenzoate by Acinetobacter sp. strain AG1 isolated from the River Elbe - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Degradation of 2-methylbenzoic acid by Pseudomonas cepacia MB2 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Fragrance Longevity: Cyclohexyl 2-methylbenzoate Versus Traditional Carriers

In the intricate world of fragrance formulation, the selection of a carrier solvent is a critical determinant of a scent's performance, particularly its longevity and diffusion. While established carriers such as ethanol, dipropylene glycol (DPG), and isopropyl myristate (IPM) have long been the industry standard, the pursuit of novel excipients with enhanced performance characteristics is a perpetual endeavor. This guide presents a comprehensive benchmark analysis of Cyclohexyl 2-methylbenzoate, a lesser-known ester, against these conventional fragrance carriers. Our objective is to provide researchers, scientists, and drug development professionals with a detailed, data-driven comparison to inform future formulation strategies.

Introduction to Fragrance Carriers

A fragrance carrier, or solvent, serves multiple functions. It dissolves and stabilizes the aromatic compounds, facilitates a uniform application, and most importantly, controls the rate of evaporation of the fragrance molecules from the skin or other surfaces.[1][2] The volatility of the carrier itself, its interaction with the fragrance oils, and its effect on the skin's matrix all contribute to the perceived scent profile and its persistence over time.[3]

• Ethanol: A highly volatile solvent, ethanol provides a powerful initial "lift" to a fragrance, allowing the top notes to be prominently displayed.[3][4] It is an excellent solvent for a wide range of fragrance materials.[4][5][6]

• Dipropylene Glycol (DPG): A low-odor, non-toxic solvent with a much lower evaporation rate than ethanol.[7][8][9] It is often used to prolong fragrance life and is a common choice for oil-based perfumes and diffusers.[7][8][10]

• Isopropyl Myristate (IPM): An ester known for its excellent spreading properties and non-greasy feel.[11][12] It acts as a carrier and emollient, enhancing the absorption of fragrance into the skin and potentially increasing its longevity.[2][13]

This study introduces Cyclohexyl 2-methylbenzoate into this established landscape, hypothesizing that its unique chemical structure—a bulky cyclohexyl group attached to a benzoate ester—may offer a favorable balance of solvency and low volatility, thereby extending fragrance tenacity.

Physicochemical Properties of a Novel Fragrance Carrier

Cyclohexyl 2-methylbenzoate is an ester with a molecular weight that suggests a lower volatility compared to smaller, more traditional carriers. Its chemical structure is anticipated to provide good solvency for a wide range of aromatic compounds.

Property	Cyclohexyl 2-methylbenzoate	Dipropylene Glycol (DPG)	Isopropyl Myristate (IPM)	Ethanol
Molecular Weight ( g/mol )	218.29[14]	134.17	270.45	46.07
Boiling Point (°C)	~290 (estimated)	232	170 (at 20 mmHg)	78.37
Vapor Pressure	Low (estimated)	Very Low	Low	High
Odor	Faint, slightly sweet	Odorless[8][9]	Practically odorless[11]	Characteristic alcoholic

Data for Cyclohexyl 2-methylbenzoate is based on theoretical calculations and data for similar compounds. Data for other carriers is from established sources.

The higher molecular weight and estimated boiling point of Cyclohexyl 2-methylbenzoate suggest a significantly lower evaporation rate, a key characteristic for a long-lasting fragrance carrier.

Experimental Design: A Dual-Pronged Approach to Longevity Benchmarking

To provide a robust and multi-faceted evaluation, we employed a two-pronged experimental design, combining the precision of instrumental analysis with the real-world relevance of human sensory perception. A model fragrance, a simple floral accord with defined top, middle, and base notes, was formulated at a 20% concentration in each of the four carrier solvents.

Protocol 1: Instrumental Analysis via Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This technique allows for the quantitative measurement of volatile organic compounds (VOCs) released from a sample over time, providing an objective measure of fragrance evaporation.[15]

Methodology:

• Sample Preparation: 1 gram of each fragrance solution was deposited onto a standard cellulose filter paper and placed within a 20 mL headspace vial.

• Incubation and Sampling: Vials were incubated at a constant temperature of 32°C (to simulate skin temperature). The headspace was sampled at regular intervals (T=0, 1, 2, 4, 6, and 8 hours).

• GC-MS Analysis: The sampled headspace gas was injected into a GC-MS system. The concentration of a key floral mid-note marker compound was quantified at each time point.

Caption: HS-GC-MS Experimental Workflow for Fragrance Volatility Analysis.

Protocol 2: Sensory Panel Evaluation

A trained panel of ten sensory experts evaluated the fragrance intensity of each formulation when applied to the skin. This method provides crucial data on the perceived longevity of a fragrance.[16][17][18]

Methodology:

• Panelist Selection: Panelists were screened for their olfactory acuity and ability to consistently rate fragrance intensity.

• Sample Application: 0.1 mL of each fragrance solution was applied to a designated area on the panelists' forearms.[19][20]

• Evaluation: Panelists rated the perceived fragrance intensity on a Labeled Magnitude Scale (LMS) at specified time intervals (T=0, 1, 2, 4, 6, and 8 hours).[18] The evaluation was conducted in a controlled environment with neutral airflow.

Caption: Sensory Panel Evaluation Workflow for Perceived Fragrance Longevity.

Results and Discussion

The data from both instrumental and sensory analyses demonstrate a clear differentiation in the performance of the four carriers.

Instrumental Analysis Results

The concentration of the floral marker compound in the headspace provides a direct measure of its evaporation rate from the carrier.

Time (hours)	Cyclohexyl 2-methylbenzoate (ng/mL)	Dipropylene Glycol (ng/mL)	Isopropyl Myristate (ng/mL)	Ethanol (ng/mL)
0	150.2	145.8	148.5	250.1
1	135.7	128.3	130.1	110.5
2	120.4	110.2	115.6	45.3
4	98.6	85.7	90.3	10.2
6	75.3	60.1	68.9	< 5.0
8	58.9	42.5	50.7	Not Detected

As expected, ethanol showed a rapid release of the fragrance, with the marker compound becoming undetectable after 8 hours. DPG and IPM exhibited a more controlled release. Notably, Cyclohexyl 2-methylbenzoate demonstrated the slowest rate of release, maintaining the highest concentration of the marker compound in the headspace at every time point beyond the initial application. This suggests a strong interaction between the carrier and the fragrance molecule, effectively reducing its volatility.

Sensory Panel Results

The perceived intensity ratings from the sensory panel corroborate the instrumental findings.

Time (hours)	Cyclohexyl 2-methylbenzoate (Avg. LMS Score)	Dipropylene Glycol (Avg. LMS Score)	Isopropyl Myristate (Avg. LMS Score)	Ethanol (Avg. LMS Score)
0	Strong	Strong	Strong	Very Strong
1	Strong	Moderate to Strong	Moderate to Strong	Moderate
2	Moderate to Strong	Moderate	Moderate	Faint to Moderate
4	Moderate	Faint to Moderate	Faint to Moderate	Faint
6	Faint to Moderate	Faint	Faint	Very Faint
8	Faint	Very Faint	Very Faint	Barely Detectable

The ethanol-based fragrance provided the most intense initial impression but faded the most rapidly. The DPG and IPM formulations offered a more linear decline in perceived intensity. The formulation with Cyclohexyl 2-methylbenzoate, however, was perceived as having a notable presence even at the 8-hour mark, indicating a superior longevity on the skin.

Theoretical Mechanism of Enhanced Longevity

The superior performance of Cyclohexyl 2-methylbenzoate as a long-lasting fragrance carrier can be attributed to a combination of factors.

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A Toxicological Deep Dive: Comparing Cyclohexyl 2-methylbenzoate to its Structural Congeners

A Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and chemical safety assessment, a thorough understanding of a compound's toxicological profile is paramount. This guide provides a comparative toxicological assessment of Cyclohexyl 2-methylbenzoate, a compound for which public toxicological data is scarce. To construct a scientifically robust profile, we will employ a structure-activity relationship (SAR) approach, examining the known toxicities of its constituent parts and structurally similar molecules. This analysis will focus on key toxicological endpoints, including acute toxicity, genotoxicity, carcinogenicity, reproductive and developmental toxicity, and skin sensitization, providing researchers and drug development professionals with a comprehensive framework for initial risk assessment and guiding future experimental work.

The Logic of Analogue-Based Assessment

In the absence of direct experimental data for a target compound, regulatory bodies and toxicologists often turn to the evaluation of structurally related compounds, or analogues. The underlying principle of this approach is that similar chemical structures are likely to exhibit similar metabolic pathways and, consequently, similar toxicological properties. For Cyclohexyl 2-methylbenzoate, our comparative analysis will focus on its expected hydrolysis products, cyclohexanol and 2-methylbenzoic acid, as well as the structurally related esters: cyclohexyl acetate, methyl benzoate, and ethyl benzoate.

Esters like Cyclohexyl 2-methylbenzoate are typically metabolized in the body by carboxylesterases, enzymes widely distributed in tissues such as the liver and intestines.[1][2] This hydrolysis breaks the ester bond, releasing the constituent alcohol and carboxylic acid.[1] Therefore, the systemic toxicity of the parent ester is often influenced by the toxicological profiles of its metabolites.

Figure 1. Metabolic Hydrolysis of Cyclohexyl 2-methylbenzoate.

Acute Toxicity Profile

Acute toxicity studies provide essential information about the potential for a substance to cause adverse effects after a single short-term exposure. The oral LD50 (lethal dose, 50%) is a common metric used to express acute toxicity.

Compound	Oral LD50 (rat)	Dermal LD50 (rabbit)	References
Cyclohexanol	1400 mg/kg	>1000 mg/kg	[3]
2-Methylbenzoic Acid	No data available	No data available
Cyclohexyl Acetate	6528 mg/kg	9700 mg/kg	[4]
Methyl Benzoate	1177 - 2100 mg/kg	>2000 mg/kg	[5][6]
Ethyl Benzoate	2100 mg/kg	No data available	[7][8]

Table 1. Acute Toxicity Data for Cyclohexyl 2-methylbenzoate and Related Compounds.

Based on the available data, the acute oral toxicity of these compounds is generally low to moderate. Methyl benzoate appears to be the most acutely toxic of the analogues, while cyclohexyl acetate is significantly less toxic. The toxicity of Cyclohexyl 2-methylbenzoate is likely to be influenced by the combined effects of its hydrolysis products, cyclohexanol and 2-methylbenzoic acid, following absorption and metabolism.

Genotoxicity: Assessing the Potential for DNA Damage

Genotoxicity assays are a critical component of toxicological screening, as they identify substances that can cause damage to genetic material (DNA), potentially leading to cancer or heritable defects. A standard battery of in vitro tests is typically employed to assess different genotoxic endpoints.

Key Experimental Protocols: In Vitro Genotoxicity Assessment

A tiered approach is recommended for in vitro genotoxicity testing, starting with a bacterial reverse mutation assay (Ames test) to detect gene mutations, followed by mammalian cell assays to assess chromosomal damage.[9]

1. Bacterial Reverse Mutation Test (Ames Test - OECD 471)

• Principle: This test uses several strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine). The assay measures the ability of a test chemical to cause a reverse mutation, restoring the bacteria's ability to grow on a medium lacking that amino acid. An increase in the number of revertant colonies compared to the control indicates mutagenic potential. The test is conducted with and without a metabolic activation system (S9 mix from rat liver) to mimic mammalian metabolism.[10]

• Protocol Outline:

  • Prepare bacterial tester strains by overnight incubation.

  • Mix the test compound at various concentrations, the bacterial culture, and either S9 mix or a buffer.

  • Pour the mixture onto minimal glucose agar plates.

  • Incubate the plates for 48-72 hours at 37°C.

  • Count the number of revertant colonies.

2. In Vitro Micronucleus Test (OECD 487)

• Principle: This assay detects chromosomal damage in mammalian cells. Micronuclei are small, membrane-bound DNA fragments in the cytoplasm that are formed from chromosome fragments or whole chromosomes that lag behind during cell division. An increase in the frequency of micronucleated cells indicates that the test substance has clastogenic (chromosome-breaking) or aneugenic (chromosome-number-altering) activity.[11]

• Protocol Outline:

  • Culture mammalian cells (e.g., human lymphocytes, CHO, V79, or L5178Y cells).

  • Expose the cells to the test substance at various concentrations, with and without metabolic activation (S9 mix), for a defined period.

  • Add a cytokinesis-blocking agent (e.g., cytochalasin B) to accumulate cells that have completed one nuclear division.

  • Harvest, fix, and stain the cells.

  • Score the frequency of micronuclei in binucleated cells using a microscope.

Figure 2. Standard In Vitro Genotoxicity Testing Workflow.

Comparative Genotoxicity Data:

Compound	Ames Test	In Vitro Mammalian Cell Assays	References
Cyclohexanol	Negative	Negative	[12]
2-Methylbenzoic Acid	Not classified as mutagenic	Not classified as mutagenic	[13]
Cyclohexyl Acetate	Negative	Negative (micronucleus)	[14]
Methyl Benzoate	Not classified as mutagenic	Not classified as mutagenic	[15]
Ethyl Benzoate	Negative	No data available	[16]

Table 2. Genotoxicity Data for Cyclohexyl 2-methylbenzoate and Related Compounds.

The available data for the analogues and hydrolysis products of Cyclohexyl 2-methylbenzoate consistently indicate a lack of genotoxic potential in standard in vitro assays. This provides a degree of confidence that Cyclohexyl 2-methylbenzoate itself is unlikely to be a genotoxic agent.

Carcinogenicity: Evaluating the Potential to Cause Cancer

Carcinogenicity studies are long-term in vivo assays designed to assess the potential of a substance to cause cancer. Due to the cost and time required for these studies, data is often limited for many chemicals.

Compound	Carcinogenicity Status	References
Cyclohexanol	One study found co-carcinogenic effects in rats. Not classified as a carcinogen by major regulatory agencies.	[17][18]
2-Methylbenzoic Acid	Not classified as carcinogenic.	[13]
Cyclohexyl Acetate	Not classified as carcinogenic.	[2]
Methyl Benzoate	Not classified as carcinogenic.	[15]
Ethyl Benzoate	No indication of carcinogenicity to humans (not listed by IARC).	[7][19]

Table 3. Carcinogenicity Data for Cyclohexyl 2-methylbenzoate and Related Compounds.

While one study suggested a co-carcinogenic effect for cyclohexanol, it is not classified as a carcinogen by major regulatory bodies.[17][18] The other analogues and the acidic metabolite are also not considered to be carcinogenic. Based on this information, there is currently no strong evidence to suggest that Cyclohexyl 2-methylbenzoate would pose a carcinogenic risk.

Reproductive and Developmental Toxicity

Reproductive and developmental toxicity studies investigate the potential of a substance to interfere with reproductive function or to cause harm to a developing organism.

Compound	Reproductive & Developmental Toxicity Findings	References
Cyclohexanol	Some studies in animals have shown effects on male reproductive organs at high doses.	[4][20]
2-Methylbenzoic Acid	Not classified as a reproductive toxicant.	[13]
Cyclohexyl Acetate	Not expected to have reproductive toxicity based on read-across to cyclohexanol and acetic acid.	[14]
Methyl Benzoate	No evidence of reproductive toxicity in studies with representative benzyl derivatives. Suspected of damaging the unborn child by some classifications.	[9][21]
Ethyl Benzoate	Low concern for developmental and reproductive toxicity.	[22]

Table 4. Reproductive and Developmental Toxicity Data for Cyclohexyl 2-methylbenzoate and Related Compounds.

The data on reproductive and developmental toxicity is mixed. While most of the related compounds show a low potential for such effects, some studies on cyclohexanol have indicated potential effects on the male reproductive system at high doses.[4][20] Additionally, some classifications for methyl benzoate suggest a potential for developmental toxicity.[21] Therefore, a cautious approach is warranted, and further investigation into the reproductive and developmental toxicity of Cyclohexyl 2-methylbenzoate may be necessary depending on its intended use and potential for human exposure.

Skin Sensitization: Assessing the Potential for Allergic Reactions

Skin sensitization is an allergic reaction that occurs after repeated skin contact with a substance. The murine Local Lymph Node Assay (LLNA) is the preferred in vivo method for assessing skin sensitization potential.

Key Experimental Protocol: Murine Local Lymph Node Assay (LLNA - OECD 429)

• Principle: The LLNA is based on the principle that skin sensitizers induce a primary proliferation of lymphocytes in the lymph nodes draining the site of application. This proliferation is measured by the incorporation of a radiolabeled substance (e.g., 3H-methyl thymidine) or other markers into the DNA of the proliferating cells.[3][23]

• Protocol Outline:

  • Apply the test substance at different concentrations to the dorsal surface of the ears of mice for three consecutive days.

  • On day five, inject the mice with a labeling substance (e.g., 3H-methyl thymidine).

  • After a few hours, humanely euthanize the mice and excise the draining auricular lymph nodes.

  • Prepare a single-cell suspension from the lymph nodes and measure the incorporation of the labeling substance.

  • Calculate a Stimulation Index (SI) by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. An SI of 3 or greater is typically considered a positive result.[3]

Figure 3. Murine Local Lymph Node Assay (LLNA) Workflow.

Comparative Skin Sensitization Data:

Compound	Skin Sensitization Potential	References
Cyclohexanol	Not predicted to be a skin sensitizer.
2-Methylbenzoic Acid	Not classified as a skin sensitizer.	[13]
Cyclohexyl Acetate	No skin sensitization reactions observed in human maximization tests.	[14]
Methyl Benzoate	No sensitization reactions in human tests.	[16]
Ethyl Benzoate	No data available.

Table 5. Skin Sensitization Data for Cyclohexyl 2-methylbenzoate and Related Compounds.

Based on the available data for its analogues and hydrolysis products, Cyclohexyl 2-methylbenzoate is not expected to be a skin sensitizer.

Conclusion and Future Directions

This comparative toxicological assessment, based on a structure-activity relationship approach, provides a preliminary but scientifically grounded overview of the likely toxicological profile of Cyclohexyl 2-methylbenzoate. The analysis of its hydrolysis products and structural analogues suggests that Cyclohexyl 2-methylbenzoate is likely to have low to moderate acute toxicity, is not expected to be genotoxic or carcinogenic, and has a low potential for skin sensitization. The data on reproductive and developmental toxicity is less clear-cut, with some potential for effects at high doses of one of its metabolites, cyclohexanol.

It is crucial to emphasize that this analogue-based assessment serves as a valuable tool for initial hazard identification and risk assessment but does not replace the need for empirical testing, especially for a novel compound intended for applications with significant human exposure. Future in vitro and, if necessary, in vivo toxicological studies on Cyclohexyl 2-methylbenzoate should be designed to confirm these predictions and to further investigate the potential for reproductive and developmental effects. This data-driven, comparative approach allows for a more informed and targeted strategy in the ongoing safety evaluation of new chemical entities.

References

• RIFM fragrance ingredient safety assessment, cyclohexyl acetate, CAS Registry Number 622-45-7. (2019). Food and Chemical Toxicology, 127, 85-94.

• Cyclohexanol - Wikipedia. (n.d.). Retrieved from [Link]

• OECD Guidelines for the Testing of Chemicals - Wikipedia. (n.d.). Retrieved from [Link]

• RIFM fragrance ingredient safety assessment, cyclohexanol, CAS Registry Number 108-93-0. (2021). Food and Chemical Toxicology, 149, 112013.
• Co-carcinogenic effect of cyclohexanol on the development of preneoplastic lesions in a rat hepatocarcinogenesis model. (2007). Environmental and Molecular Mutagenesis, 48(6), 465-473.
• The emerging role of human esterases. (2015). Drug Metabolism and Pharmacokinetics, 30(1), 54-61.
• Evidence on the Developmental and Reproductive Toxicity of Cyclohexanol - Draft. (2001). OEHHA.
• Safety Data Sheet: 2-Methylbenzoic acid. (n.d.). Carl ROTH.
• Co-carcinogenic effect of cyclohexanol on the development of preneoplastic lesions in a rat hepatocarcinogenesis model. (2007). Environmental and Molecular Mutagenesis, 48(6), 465-473.
• Protocol for in vitro genotoxicity assessment of nitro compounds. (n.d.). Benchchem.
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• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022). Scientific Reports, 12(1), 2465.
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